Ethyl 2-amino-4-isopropylthiazole-5-carboxylate

• CAS: 72850-76-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure Elucidation of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate

For researchers, medicinal chemists, and professionals in drug development, the unambiguous determination of a molecule's structure is the cornerstone of innovation. This guide provides a comprehensive, in-depth exploration of the structure elucidation of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, a heterocyclic compound of interest in medicinal chemistry. We will move beyond a simple recitation of methods to a detailed analysis of the "why" behind each experimental choice, ensuring a thorough understanding of the process.

Introduction: The Significance of the 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] The specific substitution pattern of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, with its isopropyl and ethyl carboxylate groups, presents a unique set of structural features that necessitate a multi-faceted analytical approach for complete characterization. This guide will walk you through a logical and self-validating workflow for confirming the identity and structure of this important molecule.

Synthesis and Mechanistic Insights: The Hantzsch Thiazole Synthesis

The most common and efficient method for preparing 2-aminothiazoles is the Hantzsch thiazole synthesis.[5][6] This reaction involves the condensation of an α-haloketone with a thioamide. In the case of our target molecule, the synthesis would proceed from ethyl 2-chloro-4-methyl-3-oxopentanoate and thiourea.

Reaction Scheme:

Caption: General reaction scheme for the Hantzsch synthesis of the target molecule.

Detailed Mechanistic Pathway:

The Hantzsch synthesis proceeds through a well-established multi-step mechanism involving nucleophilic attack, cyclization, and dehydration. Understanding this mechanism is crucial for predicting potential byproducts and optimizing reaction conditions.

Caption: Step-by-step mechanism of the Hantzsch thiazole synthesis.

Comprehensive Spectroscopic and Crystallographic Analysis

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous structure elucidation of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate. Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For our target compound, both ¹H and ¹³C NMR are indispensable.

¹H NMR Spectroscopy: This technique provides information about the number of different types of protons, their chemical environment, and their proximity to other protons.

Expected ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~ 7.10	s	2H	-NH₂	The broad singlet for the amino protons is characteristic. Its chemical shift can vary with concentration and solvent.
~ 4.30	q	2H	-O-CH₂ -CH₃	The quartet arises from coupling to the adjacent methyl protons of the ethyl ester.
~ 3.40	sept	1H	-CH (CH₃)₂	The septet is due to coupling with the six equivalent protons of the two methyl groups in the isopropyl substituent.
~ 1.35	t	3H	-O-CH₂-CH₃	The triplet is a result of coupling to the methylene protons of the ethyl ester.
~ 1.30	d	6H	-CH(CH₃ )₂	The doublet arises from coupling to the single methine proton of the isopropyl group.

¹³C NMR Spectroscopy: This technique provides information about the number of different types of carbon atoms and their chemical environments.

Expected ¹³C NMR Spectral Data (in CDCl₃):

Chemical Shift (δ) ppm	Assignment	Rationale
~ 168.0	C =O (Ester)	The carbonyl carbon of the ester group is typically found in this downfield region.
~ 162.0	C -2 (Thiazole)	The carbon atom of the thiazole ring bonded to the amino group is significantly deshielded.
~ 158.0	C -4 (Thiazole)	The carbon atom bearing the isopropyl group.
~ 110.0	C -5 (Thiazole)	The carbon atom to which the carboxylate group is attached.
~ 60.0	-O-CH₂ -CH₃	The methylene carbon of the ethyl ester.
~ 30.0	-CH (CH₃)₂	The methine carbon of the isopropyl group.
~ 23.0	-CH(CH₃ )₂	The two equivalent methyl carbons of the isopropyl group.
~ 14.0	-O-CH₂-CH₃	The methyl carbon of the ethyl ester.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The vibrational frequencies of different bonds provide a characteristic "fingerprint."

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
3400-3200	Medium, Broad	-NH₂	N-H Stretch
2970-2870	Medium-Strong	C-H (Aliphatic)	C-H Stretch
~ 1700	Strong	C=O (Ester)	C=O Stretch
~ 1620	Strong	C=N (Thiazole)	C=N Stretch
~ 1550	Medium	N-H	N-H Bend
~ 1240	Strong	C-O (Ester)	C-O Stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Expected Fragmentation Pattern (Electron Ionization - EI):

The molecular ion peak (M⁺) for Ethyl 2-amino-4-isopropylthiazole-5-carboxylate (C₉H₁₄N₂O₂S) is expected at m/z 214. Key fragmentation pathways would likely involve:

• Loss of an ethyl radical (-•CH₂CH₃): Resulting in a fragment at m/z 185.

• Loss of an ethoxy radical (-•OCH₂CH₃): Leading to a fragment at m/z 169.

• Cleavage of the isopropyl group: Loss of a propyl radical (-•CH(CH₃)₂) to give a fragment at m/z 171, or loss of a methyl radical (-•CH₃) from the isopropyl group to yield a fragment at m/z 199.

• Decarboxylation: Loss of CO₂ from the ester group after initial fragmentation.

Caption: Plausible mass spectrometry fragmentation pathways.

X-Ray Crystallography

Single-crystal X-ray diffraction provides the ultimate, unambiguous confirmation of a molecule's three-dimensional structure, including bond lengths, bond angles, and stereochemistry. Fortunately, the crystal structure of Ethyl 2-amino-4-isopropyl-1,3-thiazole-5-carboxylate has been reported.[7]

Key Crystallographic Data:

Parameter	Value
Chemical Formula	C₉H₁₄N₂O₂S
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.334 (2)
b (Å)	12.112 (2)
c (Å)	8.324 (2)
β (°)	108.33 (3)
Volume (ų)	1083.5 (4)
Z	4

This crystallographic data provides definitive proof of the atomic connectivity and conformation of the molecule in the solid state.

A Self-Validating Workflow for Structure Elucidation

The following workflow ensures a logical and self-validating approach to the structure elucidation of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate.

Caption: A logical workflow for the complete structure elucidation process.

Conclusion

The structure elucidation of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate is a prime example of the power of a multi-technique analytical approach. By systematically applying mass spectrometry, IR spectroscopy, and both ¹H and ¹³C NMR, researchers can build a robust and self-consistent structural hypothesis. The definitive confirmation provided by single-crystal X-ray crystallography completes the puzzle, providing an unambiguous and detailed picture of the molecule. This comprehensive understanding is paramount for its further development and application in the field of medicinal chemistry.

References

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Ethyl 2-amino-4-isopropylthiazole-5-carboxylate: A Privileged Scaffold for Bioactive Compound Development

Abstract

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate is not recognized as a pharmacologically active agent with a defined mechanism of action. Instead, its significance in the fields of medicinal chemistry and drug discovery lies in its role as a versatile and highly functionalized synthetic intermediate. The 2-aminothiazole core is a "privileged structure," frequently incorporated into a multitude of clinically relevant drugs and experimental therapeutics.[1][2] This technical guide delineates the strategic importance of this scaffold, focusing on the potential mechanisms of action of its derivatives, particularly in the realm of kinase inhibition. We provide field-proven experimental protocols for synthesizing and evaluating the mechanistic behavior of novel compounds derived from this foundational building block.

Part 1: The 2-Aminothiazole Core: A Cornerstone of Medicinal Chemistry

The 2-aminothiazole moiety is a five-membered heterocyclic ring containing nitrogen and sulfur, which is present in a wide array of pharmacologically active compounds.[3] Its prevalence stems from its ability to act as a versatile scaffold, with the amino group serving as a key functional handle for building molecular complexity.[1] This structure is a fundamental component of approved anticancer drugs like Dasatinib and Alpelisib, highlighting its clinical and commercial relevance.[4]

Derivatives of the 2-aminothiazole scaffold have demonstrated a vast range of biological activities, including:

• Anticancer[4][5]

• Anti-inflammatory[6]

• Antimicrobial and Antifungal[3][5]

• Antiviral[5]

• Enzyme Inhibition (e.g., Kinases, Cyclooxygenase)[3][6]

The title compound, Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, provides a pre-functionalized starting material, featuring an amino group for primary derivatization, an isopropyl group that can influence steric interactions and lipophilicity, and an ethyl ester for further modification or to act as a metabolic soft spot.

Part 2: Primary Application - The Synthesis of Kinase Inhibitors

A predominant application of 2-aminothiazole intermediates is in the synthesis of protein kinase inhibitors.[6][7] Kinases are a large family of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of many diseases, especially cancer.

Hypothesized Mechanism of Action for Kinase Inhibitor Derivatives

Most kinase inhibitors derived from this scaffold function as ATP-competitive inhibitors. They are designed to bind to the ATP-binding pocket of a target kinase, preventing the phosphorylation of substrate proteins and thereby blocking downstream signaling. The 2-aminothiazole core is particularly adept at this role, often forming critical hydrogen bonds with the "hinge" region of the kinase domain, which is a conserved structural motif that connects the N- and C-lobes of the enzyme.[8]

The general interaction model involves:

• Hinge Binding: The nitrogen atoms of the thiazole ring and the exocyclic amino group act as hydrogen bond donors and acceptors, anchoring the inhibitor to the kinase hinge.

• Hydrophobic Interactions: The isopropyl group on the thiazole ring and other appended hydrophobic moieties can occupy adjacent hydrophobic pockets within the ATP-binding site, enhancing binding affinity and selectivity.[8]

• Solvent Front Interactions: Modifications made via the ester or amino groups can be directed towards the solvent-exposed region of the binding site to fine-tune solubility and cell permeability.

Fig. 1: ATP-Competitive Kinase Inhibition Model.

Part 3: Core Experimental Workflows for Mechanistic Validation

For any novel compound synthesized from Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, a rigorous, multi-step validation process is required to confirm its mechanism of action.

Workflow 1: Synthesis and Characterization

The first step involves the chemical modification of the starting material. A common and powerful reaction is the acylation of the 2-amino group to introduce diverse side chains, potentially followed by saponification of the ethyl ester and subsequent amide coupling to further build out the molecule.

Exemplary Protocol: Acylation of the 2-Amino Group

• Dissolution: Dissolve Ethyl 2-amino-4-isopropylthiazole-5-carboxylate (1 equivalent) in a suitable aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran).

• Base Addition: Add a non-nucleophilic base, such as triethylamine or diisopropylethylamine (1.2 equivalents), to the solution and cool to 0°C in an ice bath.

• Acylating Agent Addition: Slowly add the desired acyl chloride or carboxylic acid (with a coupling agent like HATU) (1.1 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, wash the reaction mixture with a weak aqueous acid (e.g., 1M HCl), followed by a weak aqueous base (e.g., saturated NaHCO₃), and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography to yield the desired amide.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Fig. 2: General Synthetic Workflow for Derivatization.

Workflow 2: In Vitro Mechanistic Assays

Once a pure compound is obtained, its biological activity must be quantified.

Protocol: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

This commercially available assay measures the amount of ADP produced by a kinase reaction, which is inversely proportional to the inhibitory activity of the test compound.

• Reagent Preparation: Prepare assay buffers, kinase, substrate, and ATP solutions according to the manufacturer's protocol. Prepare a serial dilution of the test compound (e.g., from 100 µM to 1 nM) in DMSO.

• Kinase Reaction: In a 384-well plate, add the kinase, the test compound at various concentrations, and the appropriate substrate/peptide.

• Initiation: Initiate the kinase reaction by adding ATP. Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes.

• Kinase Detection Reagent: Add the Kinase Detection Reagent to convert ADP to ATP and introduce luciferase/luciferin to generate a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Presentation

The results from a kinase screening panel should be summarized in a clear, tabular format.

Compound ID	Target Kinase	IC₅₀ (nM)
Cmpd-01	EGFR	15.2
Cmpd-01	HER2	35.8
Cmpd-01	VEGFR2	1250
Cmpd-02	EGFR	>10,000

Part 4: Broader Biological Potential

While kinase inhibition is a major area of focus, derivatives of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate have potential in other therapeutic areas. The thiazole ring is a known bioisostere for other aromatic systems and can participate in a variety of protein-ligand interactions. For instance, some 2-aminothiazole derivatives act as anti-inflammatory agents by inhibiting cyclooxygenase (COX) enzymes or by modulating the production of inflammatory mediators.[3][6] Others have shown promise as antimicrobial agents, though the precise mechanisms are often varied and can involve disruption of cell wall synthesis, inhibition of essential enzymes, or other pathways.[3][5]

Conclusion

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate is a high-value chemical intermediate whose true potential is realized through its chemical elaboration into novel bioactive compounds. Its core 2-aminothiazole structure is a privileged scaffold, particularly for the development of ATP-competitive kinase inhibitors. The strategic derivatization of its functional groups, guided by principles of medicinal chemistry and structure-based drug design, allows for the creation of potent and selective therapeutics. The experimental workflows provided herein offer a robust framework for the synthesis, characterization, and mechanistic validation of such novel chemical entities, empowering researchers to fully leverage the potential of this versatile building block.

References

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• ResearchGate. (2021). 2-Aminothiazole: A privileged scaffold for the discovery of anti-cancer agents | Request PDF. [Link]

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• ResearchGate. (2014). Synthesis and Biological Activity of Ethyl 2-(5-methyl-3-arylisoxazole-4-carboxamido)-4-alkylthiazole-5-carboxylate. [Link]

• El-Sayed, M. T., et al. (2021). Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. PubMed Central. [Link]

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An In-depth Technical Guide to the Therapeutic Potential of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate and its Derivatives

Introduction

The 2-aminothiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1] This heterocyclic motif is a key component in various approved drugs and numerous clinical candidates, demonstrating a broad spectrum of pharmacological activities.[2][3] These activities include anticancer, anti-inflammatory, antibacterial, antifungal, and antiviral properties.[4][5] Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, as a key synthetic intermediate, represents a valuable starting point for the development of novel therapeutics.[6] This guide will provide an in-depth analysis of the potential therapeutic targets for this compound and its derivatives, with a primary focus on oncology, and will outline detailed experimental workflows for target validation.

Part 1: The 2-Aminothiazole Core: A Privileged Scaffold in Drug Discovery

The versatility of the 2-aminothiazole ring system lies in its unique electronic properties and its ability to form multiple non-covalent interactions with biological macromolecules. The presence of nitrogen and sulfur atoms allows for hydrogen bonding, while the aromatic nature of the ring facilitates π-π stacking and hydrophobic interactions. This adaptability has enabled the development of 2-aminothiazole derivatives that can potently and selectively inhibit a wide range of enzymes and receptors.

Part 2: Potential Therapeutic Targets in Oncology

The anticancer potential of 2-aminothiazole derivatives is particularly well-documented, with several compounds demonstrating significant efficacy in preclinical and clinical studies.[2][7] The structural features of ethyl 2-amino-4-isopropylthiazole-5-carboxylate make it an ideal scaffold for designing inhibitors that can target various hallmarks of cancer.

Kinase Inhibition: Targeting Aberrant Signaling

A significant number of clinically successful anticancer drugs are kinase inhibitors, and the 2-aminothiazole scaffold is a common feature in many of these molecules.

• Anaplastic Lymphoma Kinase (ALK): Rearrangements and mutations in the ALK gene are oncogenic drivers in several cancers, most notably non-small cell lung cancer. Ethyl 2-aminothiazole-4-carboxylate is a crucial building block for the synthesis of potent ALK inhibitors.[8] The 2-aminothiazole core can serve as a hinge-binding motif, crucial for anchoring the inhibitor to the ATP-binding pocket of the kinase.

• Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2): Angiogenesis, the formation of new blood vessels, is essential for tumor growth and metastasis. VEGFR-2 is a key mediator of this process. Thiazole derivatives have been shown to inhibit VEGFR-2, thereby exerting anti-angiogenic effects.[9]

. Signaling Pathway of ALK and VEGFR-2 in Cancer

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Comprehensive Guide: Spectroscopic Profiling & Synthesis of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate

Executive Summary

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate is a critical pharmacophore in medicinal chemistry, serving as a privileged scaffold for the development of kinase inhibitors (e.g., Dasatinib intermediates), antimicrobial agents, and minor-groove binders. Its structural integrity relies on the precise arrangement of the thiazole core, the steric bulk of the C4-isopropyl group, and the electronic properties of the C5-ester.

This technical guide provides a rigorous analysis of its spectroscopic signature, synthetic pathway, and quality control parameters. It is designed for researchers requiring actionable data for structural validation and impurity profiling.

Structural Analysis & Theoretical Basis

The compound consists of a 2-aminothiazole core substituted at the 4- and 5-positions.[1][2][3][4][5] The isopropyl group at C4 introduces specific steric constraints that distinguish it from its more common methyl analog (CAS 7210-76-6), while the ethyl ester at C5 provides an electrophilic site for further derivatization (e.g., amidation).

Physicochemical Properties

Property	Data / Range	Notes
Molecular Formula
Molecular Weight	214.28 g/mol
Melting Point	173–176 °C	Diagnostic for purity (Lit.[6][7] value)
Solubility	DMSO, Methanol, Ethanol	Poor solubility in non-polar solvents
Appearance	White to off-white crystalline solid

Synthetic Pathway (Source of the Sample)

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for identifying specific impurities like unreacted thiourea or de-esterified byproducts. The industry-standard method is the Hantzsch Thiazole Synthesis .

Reaction Mechanism

The synthesis involves the condensation of an

-halo -keto ester with thiourea. For the isopropyl variant, the starting material is Ethyl 4-methyl-3-oxopentanoate (Ethyl isobutyrylacetate).

• Halogenation: Bromination of Ethyl 4-methyl-3-oxopentanoate at the

  -position.

• Cyclization: Nucleophilic attack by thiourea sulfur on the

  -carbon, followed by condensation with the ketone carbonyl.

Workflow Diagram

Figure 1: Hantzsch synthesis workflow for the target thiazole.

Spectroscopic Profiling

The following data is derived from high-purity samples synthesized via the Hantzsch method.

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-

is preferred due to the exchangeable protons on the primary amine and the compound's polarity.

H NMR (400 MHz, DMSO- )

Shift ( ppm)	Multiplicity	Integration	Assignment	Diagnostic Logic
7.30 – 7.60	Broad Singlet ( )	2H		Exchangeable. Disappears with shake. Shift varies with concentration.
4.15 – 4.25	Quartet ( , Hz)	2H	Ester	Typical ethyl ester methylene protons.
3.60 – 3.80	Septet ( , Hz)	1H	Isopropyl	Key Identifier. Distinguishes from methyl/phenyl analogs.
1.25 – 1.30	Triplet ( , Hz)	3H	Ester	Coupled to the methylene quartet.
1.15 – 1.20	Doublet ( , Hz)	6H	Isopropyl	Coupled to the isopropyl methine.

C NMR (100 MHz, DMSO- )

• Carbonyl (

  ): ~162 ppm (Ester)[6]

• Thiazole C2 (

  ): ~168 ppm (Deshielded by N and S)

• Thiazole C4: ~155 ppm (Attached to isopropyl)

• Thiazole C5: ~110 ppm (Attached to ester, shielded relative to C4)

• Ester

  : ~60 ppm

• Isopropyl

  : ~28 ppm

• Isopropyl

  : ~22 ppm

• Ester

  : ~14 ppm

Infrared Spectroscopy (FT-IR)

• Primary Amine (

  ): Two bands at 3420 cm (asymmetric stretch) and 3250 cm (symmetric stretch).

• Ester Carbonyl (

  ): Strong band at 1680–1700 cm . Lower frequency than typical aliphatic esters due to conjugation with the thiazole ring.

• Imine (

  ): Characteristic thiazole stretch at 1530–1560 cm .

Mass Spectrometry (MS)

• Ionization Mode: ESI (+)

• Molecular Ion (

  ): m/z 215.1

• Fragmentation Pattern:

  • Loss of Ethyl group (

    )

  • Loss of Ethoxy group (

    )

Figure 2: Predicted fragmentation pathway in ESI-MS.

Quality Control & Impurity Analysis

When validating the identity of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, researchers must screen for specific process-related impurities.

Common Impurities

• Unreacted Thiourea: Detectable by LC-MS (very polar, elutes early) or a specific colorimetric test (formation of black PbS with lead acetate).

• -Bromo Keto Ester: Starting material residue. Highly lachrymatory and alkylating. Detectable via TLC (UV active, less polar than product).

• Hydrolysis Product (Acid): 2-amino-4-isopropylthiazole-5-carboxylic acid. Appears if the reaction mixture was too acidic or wet. Shift in NMR (loss of ethyl signals).

Validation Protocol

• TLC: Mobile phase Hexane:Ethyl Acetate (3:2). Product

  .

• Melting Point: Must be sharp (173–176 °C). A broad range indicates solvent occlusion or thiourea contamination.

References

• Hantzsch Thiazole Synthesis: Hantzsch, A. (1887). "Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und Ketonen". Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132.

• Synthesis & Melting Point Data: "Synthesis of ethyl 2-amino-4-isopropyl-5-thiazolecarboxylate". PrepChem.

• Structural Analogs (Methyl Variant): PubChem Compound Summary for Ethyl 2-amino-4-methylthiazole-5-carboxylate (CAS 7210-76-6).[1][2] National Center for Biotechnology Information.

• Crystallographic Data (Isopropyl Variant): Lynch, D. E. (2004). "Ethyl 2-amino-4-isopropyl-1,3-thiazole-5-carboxylate". Acta Crystallographica Section E, E60, o1175-o1176.

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A Technical Guide to the Discovery, Synthesis, and Application of Thiazole-Containing Bioactive Molecules

Foreword: The Thiazole Core as a Privileged Scaffold in Modern Drug Discovery

The landscape of medicinal chemistry is perpetually driven by the search for molecular frameworks that offer both structural versatility and potent biological activity. Among the pantheon of heterocyclic compounds, the thiazole ring—a five-membered aromatic system containing sulfur and nitrogen atoms—stands out as a uniquely "privileged" scaffold.[1][2][3] Its significance is not a recent revelation; the thiazole core is fundamental to life itself, forming the reactive center of thiamine (Vitamin B1), an essential coenzyme in cellular metabolism.[4][5] This natural precedent has inspired decades of research, revealing the thiazole moiety as a cornerstone in a vast array of clinically successful therapeutics.

Today, the thiazole ring is embedded in more than 18 FDA-approved drugs, tackling a wide spectrum of diseases from cancer and HIV to bacterial infections and inflammatory disorders.[1][6] Its derivatives have demonstrated a remarkable range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, antiviral, and central nervous system (CNS) effects.[1][7][8][9] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of this critical pharmacophore. We will dissect the journey from the discovery of seminal thiazole-based natural products to the foundational and modern synthetic strategies used to construct and functionalize the thiazole core. By explaining the causality behind experimental choices and detailing self-validating protocols, this document serves as both a strategic overview and a practical handbook for harnessing the power of the thiazole scaffold in the next generation of therapeutic agents.

Part 1: Landmark Discoveries of Thiazole-Based Bioactive Agents

The validation of the thiazole ring as a viable therapeutic scaffold is rooted in its prevalence in both natural products and highly successful synthetic drugs.

Nature's Blueprint: Thiazole in Natural Products

The discovery of thiazole-containing natural products provided the initial proof-of-concept for their biological relevance. Many of these compounds originate from marine and microbial sources, often exhibiting complex structures and potent bioactivities.[8][9]

• Thiamine (Vitamin B1): As an essential vitamin, thiamine underscores the fundamental biocompatibility of the thiazole ring. Its diphosphate form is a critical coenzyme for enzymes involved in carbohydrate metabolism.[4][5]

• Epothilones and Ixabepilone: Discovered as metabolites from myxobacteria, the epothilones are a class of potent microtubule-stabilizing agents. Their success led to the development of the FDA-approved anticancer drug Ixabepilone, a semi-synthetic analog used in the treatment of metastatic breast cancer.[10][11][12] This family of molecules firmly established the thiazole scaffold as a key component for cytotoxic agents.

• Patellamide A: A cyclic peptide isolated from marine tunicates, Patellamide A contains thiazole rings and has demonstrated significant cytotoxic activity, further highlighting marine organisms as a rich source of novel thiazole compounds.[10][11]

Clinical Success: FDA-Approved Synthetic Thiazole Drugs

Building on the foundation laid by natural products, synthetic chemists have developed a robust pipeline of thiazole-containing drugs. These agents often function by targeting specific enzymes or receptors with high affinity and selectivity. The strategic inclusion of the thiazole ring can enhance binding, improve pharmacokinetic properties, and provide a stable, aromatic core for further functionalization.

Below is a summary of key FDA-approved drugs that feature the thiazole scaffold, demonstrating its therapeutic breadth.

Drug Name	Therapeutic Class	Mechanism of Action & Significance	Key References
Dasatinib	Anticancer	Potent oral multi-targeted kinase inhibitor used to treat chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).[10][12]	[10][12]
Dabrafenib	Anticancer	A selective inhibitor of BRAF V600E kinase, a common mutation in melanoma and other cancers.[10][12]	[10][12]
Ritonavir	Antiviral (Anti-HIV)	An aspartyl protease inhibitor, it is a key component of highly active antiretroviral therapy (HAART) for HIV/AIDS.[13][14]	[13][14]
Alpelisib	Anticancer	A PI3K inhibitor approved for use in combination with fulvestrant for certain types of advanced or metastatic breast cancer.[1]	[1]
Sulfathiazole	Antibacterial	An early sulfa drug, it acts as a competitive inhibitor of the enzyme dihydropteroate synthase in bacteria.[15]	[15]
Meloxicam	Anti-inflammatory (NSAID)	A nonsteroidal anti-inflammatory drug that preferentially inhibits COX-2, used to manage arthritis.[13][14]	[13][14]
Nitazoxanide	Antiparasitic	A broad-spectrum antiparasitic and antiviral agent used to treat various protozoal and helminthic infections.[13]	[13]

Part 2: Synthesis of the Thiazole Core: Foundational and Modern Methodologies

The construction of the thiazole ring is a well-established field in organic chemistry, with several named reactions providing reliable access to a wide variety of substituted derivatives. The choice of synthetic route is a critical decision, dictated by the desired substitution pattern, the availability of starting materials, and scalability.

The Hantzsch Thiazole Synthesis: The Cornerstone Reaction

First described in 1887, the Hantzsch synthesis remains the most prominent and versatile method for constructing the thiazole core.[16][17][18] Its reliability, simplicity, and tolerance for a wide range of functional groups have made it a mainstay in medicinal chemistry.

• Causality & Mechanism: The reaction proceeds via a (3+2) cyclocondensation between an α-halocarbonyl compound (providing a 2-carbon unit) and a thioamide-containing species like thiourea or a thioamide (providing the N-C-S unit).[18][19][20] The mechanism involves an initial nucleophilic attack by the sulfur of the thioamide on the α-carbon of the haloketone (an SN2 reaction), followed by an intramolecular cyclization where the nitrogen attacks the carbonyl carbon. A final dehydration step yields the aromatic thiazole ring. This stepwise, self-validating sequence ensures high yields for a diverse set of substrates.

Caption: General workflow of the Hantzsch Thiazole Synthesis.

This protocol provides a robust example of the Hantzsch synthesis.

• Reagent Preparation: In a 20 mL reaction vial, combine 2-bromoacetophenone (5.0 mmol, 1 equivalent) and thiourea (7.5 mmol, 1.5 equivalents).

• Solvent Addition: Add methanol (5 mL) and a magnetic stir bar.

• Reaction: Heat the mixture with stirring on a hot plate set to a gentle reflux (~70-80°C) for 30-60 minutes. Monitor the reaction by TLC until the starting materials are consumed.

  • Scientist's Insight: Using a slight excess of thiourea ensures the complete consumption of the more expensive α-haloketone. Methanol is an excellent solvent as it solubilizes the reactants and the intermediate salt.

• Work-up and Isolation: Allow the reaction to cool to room temperature. Pour the contents into a beaker containing 20 mL of a 5% aqueous sodium carbonate (Na₂CO₃) solution.

  • Causality: The basic solution neutralizes the hydrobromide salt formed during the reaction, precipitating the free base (the desired thiazole product), which is poorly soluble in water.

• Filtration: Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold water to remove any remaining inorganic salts.

• Drying: Spread the collected solid on a watch glass and allow it to air dry or dry in a vacuum oven to obtain the final product. The product is often pure enough for characterization without further purification.

The Cook-Heilbron Synthesis: Accessing 5-Aminothiazoles

For the specific synthesis of 5-aminothiazoles, which are important building blocks, the Cook-Heilbron synthesis is a powerful alternative.[5][15][21][22]

• Causality & Mechanism: This method involves the reaction of an α-aminonitrile with a sulfur-containing reagent such as carbon disulfide, dithioacids, or isothiocyanates under mild, often aqueous, conditions.[15][22] The reaction proceeds via the formation of a thiourea-like intermediate which then undergoes intramolecular cyclization to form the 5-aminothiazole ring.

Caption: Simplified workflow of the Cook-Heilbron Synthesis.

Modern and Greener Synthetic Strategies

While classical methods are robust, modern synthetic chemistry emphasizes sustainability, efficiency, and atom economy.[17][23]

• Multi-Component Reactions (MCRs): These reactions combine three or more reactants in a single pot to form the final product, minimizing purification steps and solvent waste.[17][24]

• Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically reduce reaction times from hours to minutes and often improves product yields by ensuring uniform and rapid heating.[17]

• Ionic Liquids (ILs) and Green Solvents: Replacing volatile organic solvents with water, polyethylene glycol (PEG), or recyclable ionic liquids aligns with the principles of green chemistry, reducing environmental impact.[20][23]

Caption: Conceptual flow of a one-pot, multi-component thiazole synthesis.

Part 3: Key Biological Activities and Therapeutic Targets

The therapeutic success of thiazole derivatives stems from their ability to interact with a wide range of biological targets with high specificity.

Anticancer Activity: A Pillar of Thiazole Therapeutics

Anticancer research is arguably the most significant area for thiazole-based drugs.[10][11][12][25]

• Kinase Inhibition: Many cancers are driven by aberrant kinase signaling. Thiazole-containing drugs like Dasatinib and Dabrafenib are designed to fit into the ATP-binding pocket of specific kinases, inhibiting their function and halting downstream signaling pathways that promote cell proliferation and survival.[10][12]

Caption: Key positions on the thiazole ring for SAR modification.

Conclusion

The thiazole scaffold is a testament to the power of heterocyclic chemistry in addressing complex biological challenges. From its humble origins in Vitamin B1 to its central role in cutting-edge cancer therapies, this versatile ring system has repeatedly proven its value. The robustness of classical synthetic methods like the Hantzsch synthesis provides a reliable foundation for exploration, while modern, greener approaches are paving the way for more sustainable and efficient discovery pipelines. The proven clinical success and vast chemical space accessible for modification ensure that the thiazole ring will remain a privileged and indispensable scaffold in the drug discovery arsenal for the foreseeable future. Continued research into novel synthetic methodologies and a deeper understanding of its interactions with biological targets will undoubtedly unlock new therapeutic opportunities.

References

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• Bentham Science. (2023). 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. Retrieved from [Link]

• Bentham Science. (2023). Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. Retrieved from [Link]

• Bentham Science. (2022). Pharmacological Significance of Synthetic Bioactive Thiazole Derivatives. Retrieved from [Link]

• Ingenta Connect. (2024). Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. Retrieved from [Link]

• ResearchGate. (n.d.). Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. Retrieved from [Link]

• Journal of Physics: Conference Series. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Retrieved from [Link]

• Ayurlog. (2024). A review on thiazole based compounds and it's pharmacological activities. Retrieved from [Link]

• MDPI. (2020). Thiazole Ring—A Biologically Active Scaffold. Retrieved from [Link]

• CUTM Courseware. (n.d.). Thiazole is an aromatic five membered heterocyclic compound having sulphur and ní- trogen at 1 and 3 position. Retrieved from [Link]

• MDPI. (2022). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of thiazole-bearing drugs recently approved by the FDA. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2021). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. Retrieved from [Link]

• Ingenta Connect. (2024). Functionalized Morpholine-thiazole Scaffold: Synthetic Strategies and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Thiazole-containing compounds as therapeutic targets for cancer therapy. Retrieved from [Link]

• National Botanical Research Institute. (2018). Thiazole heterocycle: A privileged scaffold for drug design and discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Thiazole derivatives with antimicrobial activity. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Advances in the Synthesis of Thiazole Ring: Mini Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

• PubMed. (2020). Thiazole-containing compounds as therapeutic targets for cancer therapy. Retrieved from [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Cook–Heilbron thiazole synthesis. Retrieved from [Link]

• bepls. (n.d.). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Retrieved from [Link]

• PubMed. (2026). A Review on the Synthesis of Biologically Active Thiazoles. Retrieved from [Link]

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Thiazole-based drugs with anticancer and antifungal activity. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Retrieved from [Link]

• Scribd. (n.d.). Hantzsch Thiazole Synthesis 2010. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of some of the FDA approved drugs with thiazole and hydrazone pharmacophores. Retrieved from [Link]

• PubMed. (2023). Functionalized Morpholine-thiazole Scaffold: Synthetic Strategies and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Selected structures of 1,3-thiazole-based FDA-approved drugs. Retrieved from [Link]

• ACS Publications. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Novel 1,3-Thiazole Analogues with Potent Activity against Breast Cancer: A Design, Synthesis, In Vitro, and In Silico Study. Retrieved from [Link]

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Physicochemical Characteristics of Substituted Thiazole Esters: A Technical Guide

This guide details the physicochemical profiling of substituted thiazole esters, focusing on their synthesis, lipophilicity, and hydrolytic stability—critical parameters for optimizing drug-like properties (DLPs).

Executive Summary

Thiazole esters represent a privileged scaffold in medicinal chemistry, serving as key intermediates for lipophilic prodrugs or as pharmacophores in their own right (e.g., Tiazofurin derivatives). Their utility is defined by a delicate balance between the aromaticity of the thiazole ring (providing

- stacking capability) and the hydrolytic lability of the ester function. This guide provides a rigorous analysis of their synthesis, electronic profiling, and kinetic stability, offering a roadmap for researchers to tune bioavailability and half-life.

Structural & Synthetic Logic

The physicochemical behavior of a thiazole ester is dictated by its substitution pattern. The thiazole ring is electron-deficient (

-excessive but inductively electron-withdrawing due to N), making C2 and C5 positions nucleophilic, while C4 is often the site of electrophilic attachment during ring closure.

To access these systems reliably, we utilize the Hantzsch Thiazole Synthesis , specifically adapted for ester retention. Unlike standard protocols using phenacyl bromides, we employ

-halo-ketoesters (e.g., ethyl bromopyruvate).

Synthesis Workflow (DOT Visualization)

The following diagram outlines the convergent synthesis of a C4-substituted thiazole ester.

Figure 1: The Hantzsch synthesis pathway using ethyl bromopyruvate to generate thiazole-4-carboxylates. The reaction proceeds via S-alkylation followed by cyclodehydration.

Physicochemical Profiling

Electronic Properties & Spectral Signatures

The thiazole ring acts as an electron sink. When an ester is attached at C4, conjugation with the C=N bond enhances the electrophilicity of the carbonyl carbon.

• NMR Shifts: The C5 proton typically appears downfield (

  8.0–8.5 ppm in NMR) due to the deshielding effect of the adjacent nitrogen and the ester group.

• IR Spectroscopy: The ester carbonyl stretch (

  ) in thiazole esters shifts to higher frequencies ( ) compared to alkyl esters, reflecting the electron-withdrawing nature of the heteroaromatic ring.

Lipophilicity (LogP) and Solubility

Lipophilicity is the primary driver of membrane permeability.[1] Thiazole esters generally exhibit LogP values between 1.5 and 3.5 , ideal for oral bioavailability (Lipinski’s Rule of 5).

• Structural Impact: The sulfur atom increases lipophilicity (

  ) compared to oxazoles, while the nitrogen decreases it ( ).

• Tuning: Adding a C2-amino group (via thiourea synthesis) lowers LogP, enhancing aqueous solubility but potentially increasing metabolic clearance.

Table 1: Comparative Physicochemical Metrics

Parameter	Thiazole Ester (C4-COOEt)	Benzene Analog (Ethyl Benzoate)	Implication for Drug Design
LogP (Calc)	~1.8 – 2.5	~2.6	Thiazoles are slightly more polar; better solubility.
Water Solubility	Moderate (mg/L range)	Low	Thiazole nitrogen can accept H-bonds, aiding solvation.
pKa (Conj. Acid)	~2.5 (Thiazole N)	N/A	Protonation at low pH (stomach) improves solubility.
Hydrolysis Rate	Fast ( high)	Slow	Thiazole esters act as "fast" prodrugs.

Chemical Stability: Hydrolysis Kinetics

A critical, often overlooked characteristic is the hydrolytic stability of the ester bond. Thiazole esters hydrolyze significantly faster than their carbocyclic counterparts.

Mechanism and Causality

The thiazole ring exerts a strong -I (inductive) and -M (mesomeric) effect on the ester carbonyl. This reduces electron density at the carbonyl carbon, making it highly susceptible to nucleophilic attack by

(alkaline hydrolysis) or esterases.

Hammett Equation Relevance: The rate of hydrolysis (

) typically follows the Hammett relationship: For thiazole esters, the reaction constant is positive and large, indicating high sensitivity to electronic effects. Electron-withdrawing substituents on the phenyl ring (if a 2-phenylthiazole) will further accelerate hydrolysis.

Stability Workflow (DOT Visualization)

Figure 2: Kinetic pathway of alkaline hydrolysis. The electron-deficient thiazole ring stabilizes the tetrahedral intermediate, accelerating the reaction rate (

).

Experimental Protocols

Protocol A: Synthesis of Ethyl 2-Amino-4-thiazolecarboxylate

A self-validating protocol using the Hantzsch method.

Reagents:

• Thiourea (1.0 eq)

• Ethyl bromopyruvate (1.0 eq)

• Ethanol (Absolute)[2]

• Sodium bicarbonate (

  )

Procedure:

• Dissolution: Dissolve 10 mmol of thiourea in 20 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 10 mmol of ethyl bromopyruvate dropwise at room temperature. Observation: The solution will warm slightly (exothermic) and may turn yellow.

• Reflux: Heat the mixture to reflux (

  ) for 2 hours. Validation: Monitor via TLC (Mobile phase: 3:7 Ethyl Acetate:Hexane). Disappearance of starting material indicates completion.

• Precipitation: Cool the reaction mixture to

  . A hydrobromide salt precipitate may form.[3]

• Neutralization: Pour the mixture into 50 mL of ice-cold saturated

  solution. This liberates the free base.

• Filtration: Filter the resulting solid, wash with cold water, and recrystallize from ethanol/water.

Yield Expectation: 75–85%. Characterization: MP: 174–176°C.

NMR ( ) should show a singlet at ~7.5 ppm (H-5) and a broad singlet at ~7.1 ppm ( ).

Protocol B: Determination of Lipophilicity (Shake-Flask Method)

Standardized for thiazole derivatives.

• Preparation: Prepare mutually saturated phases of n-octanol and phosphate buffer (pH 7.4).

• Solubilization: Dissolve 1 mg of the thiazole ester in 5 mL of the octanol phase. Measure UV absorbance (

  ) at (typically 250–280 nm for thiazoles).

• Partitioning: Add 5 mL of the buffer phase. Vortex vigorously for 30 minutes.

• Separation: Centrifuge at 2000 rpm for 10 minutes to separate phases.

• Measurement: Measure the absorbance of the octanol layer (

  ).

• Calculation:

References

• Hantzsch, A. (1887).[4][5] "Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und α-Halogenketonen." Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132.

• BenchChem. (2025).[1][4][5] "Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives." BenchChem Technical Guides.

• El-Abd, et al. (2025). "Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives." Frontiers in Chemistry.

• Hansch, C., et al. (1991). "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 91(2), 165-195.

• OECD. (1995). "Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method." OECD Guidelines for the Testing of Chemicals.

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Decoding Crystal Packing: A Technical Guide to Hirshfeld Surface Analysis of Thiazole Carboxylates

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of pharmaceutical sciences and materials research, a profound understanding of intermolecular interactions is not merely academic—it is a cornerstone of rational drug design and the engineering of crystalline materials with desired properties. Thiazole carboxylates, a class of compounds with significant therapeutic potential, often exhibit complex crystal packing arrangements governed by a delicate interplay of non-covalent forces. This technical guide provides an in-depth exploration of Hirshfeld surface analysis, a powerful computational tool for the visualization and quantification of these interactions. Moving beyond a simple procedural outline, this document, authored from the perspective of a Senior Application Scientist, delves into the causality behind analytical choices, ensuring a robust and self-validating approach to the study of crystal structures.

Introduction: Beyond the Molecule to the Supramolecular Assembly

The biological activity and physicochemical properties of a pharmaceutical compound are intrinsically linked to its three-dimensional structure in the solid state. While the covalent framework of a molecule defines its intrinsic properties, it is the intricate network of non-covalent interactions—hydrogen bonds, halogen bonds, π-π stacking, and van der Waals forces—that dictates how molecules arrange themselves in a crystal lattice.[1][2] These interactions influence critical parameters such as solubility, stability, bioavailability, and tabletability.

Thiazole and its derivatives are prominent scaffolds in medicinal chemistry, known for a wide range of biological activities. The thiazole ring, with its nitrogen and sulfur heteroatoms, and the carboxylate group, offer multiple sites for engaging in diverse intermolecular interactions.[3] Hirshfeld surface analysis has emerged as an indispensable tool for dissecting these complex interaction networks.[1][4] It provides a unique and insightful way to visualize and quantify the contributions of different types of intermolecular contacts to the overall crystal packing.[5][6][7]

This guide will provide a comprehensive walkthrough of the principles and practical application of Hirshfeld surface analysis, using thiazole carboxylates as a central case study. We will explore how to generate and interpret Hirshfeld surfaces and their associated two-dimensional (2D) fingerprint plots, enabling a deeper understanding of the structure-property relationships in this important class of compounds.

The Theoretical Foundation of Hirshfeld Surface Analysis

The concept of the Hirshfeld surface is rooted in the partitioning of crystal space.[8] A molecule's Hirshfeld surface is defined as the region in space where the electron distribution of the sum of spherical atoms for that molecule (the promolecule) is greater than or equal to the contribution from all other molecules in the crystal (the procrystal).[8] In essence, it is a boundary that separates a molecule from its neighbors in the crystalline environment.

The shape and properties of the Hirshfeld surface are not merely a reflection of the molecule's geometry but are intricately dependent on the intermolecular interactions it forms.[8] Various properties can be mapped onto this surface to provide a detailed picture of the crystal packing. The most commonly used property is the normalized contact distance, dnorm.

2.1. Key Surface Properties for Interpretation

• d norm (Normalized Contact Distance): This is a crucial metric that combines di (the distance from the surface to the nearest nucleus inside the surface) and de (the distance from the surface to the nearest nucleus outside the surface), normalized by the van der Waals radii of the respective atoms. The dnorm surface is typically colored to highlight different types of contacts:

  • Red regions: Indicate contacts shorter than the sum of the van der Waals radii (close contacts), often corresponding to hydrogen bonds and other strong interactions.[4][9]

  • White regions: Represent contacts approximately equal to the van der Waals radii.[4][9]

  • Blue regions: Signify contacts longer than the van der Waals radii.[4][9]

• Shape Index: This property provides information about the shape of the surface, allowing for the identification of features like π-π stacking interactions, which appear as characteristic adjacent red and blue triangles.

• Curvedness: This metric highlights areas of high curvature on the surface, which often correspond to the edges of planar stacking arrangements.

The Experimental Workflow: From CIF to Insight

The primary input for a Hirshfeld surface analysis is a Crystallographic Information File (CIF). This file, typically obtained from single-crystal X-ray diffraction experiments, contains all the necessary information about the crystal structure, including unit cell dimensions, space group, and atomic coordinates. The most widely used software for performing Hirshfeld surface analysis is CrystalExplorer.[10][11][12]

Below is a step-by-step methodology for conducting a Hirshfeld surface analysis of a thiazole carboxylate derivative.

Detailed Experimental Protocol

• Obtain the Crystallographic Information File (CIF): Ensure the CIF file is of high quality and contains all necessary crystallographic data.

• Load the CIF into CrystalExplorer: Open the software and import the CIF file. The program will display the crystal packing.

• Select the Molecule of Interest: In the crystal lattice, select a single molecule for which the Hirshfeld surface will be generated.

• Generate the Hirshfeld Surface: Use the appropriate command in the software to generate the Hirshfeld surface around the selected molecule.

• Map Properties onto the Surface:

  • Begin by mapping the dnorm property onto the surface to get an initial overview of the intermolecular contacts.

  • Subsequently, map other properties like shape index and curvedness to investigate specific types of interactions.

• Generate 2D Fingerprint Plots: This is a critical step for quantitative analysis. The 2D fingerprint plot is a histogram of (di, de) pairs over the entire Hirshfeld surface.[13]

• Decompose the Fingerprint Plot: The full fingerprint plot can be broken down to show the contributions of specific atom-atom contacts (e.g., O···H, C···H, N···H). This allows for the quantification of the percentage contribution of each type of interaction to the total Hirshfeld surface area.[9]

Logical Workflow Diagram

Caption: Workflow for Hirshfeld Surface Analysis.

Interpreting the Data: A Case Study of Thiazole Carboxylates

Let's consider a hypothetical thiazole carboxylate derivative to illustrate the interpretation of Hirshfeld surface analysis results.

Visualizing Interactions with dnorm

The dnorm surface of our example thiazole carboxylate would likely reveal prominent red regions. These would be concentrated around the carboxylic acid group, indicating strong O-H···N or O-H···O hydrogen bonds, and potentially around the thiazole nitrogen, highlighting C-H···N interactions. The presence and intensity of these red spots provide immediate qualitative insight into the most significant interactions governing the crystal packing.[14]

Quantifying Interactions with 2D Fingerprint Plots

The 2D fingerprint plot provides a quantitative breakdown of the intermolecular contacts.[13] For thiazole carboxylates, the plot would typically show distinct features:

• Sharp spikes at low di and de values: These are characteristic of strong, directional interactions like hydrogen bonds (e.g., O···H/H···O contacts).[15]

• A large, diffuse region at higher di and de values: This corresponds to the numerous, weaker H···H contacts, which often make up a significant portion of the total surface area.[16]

• "Wings" extending from the main plot: These can indicate C-H···π interactions, where a C-H bond from one molecule interacts with the π-system of the thiazole ring of a neighboring molecule.[13]

By decomposing the fingerprint plot, we can obtain the percentage contribution of each type of contact. This quantitative data is invaluable for comparing the packing arrangements of different polymorphs or related compounds.

Quantitative Data Summary Table

Interaction Type	Percentage Contribution to Hirshfeld Surface Area
H···H	45-60%
O···H / H···O	20-35%
C···H / H···C	5-15%
N···H / H···N	2-8%
S···H / H···S	1-5%
C···C (π-π stacking)	0-5%

Note: These are representative ranges for thiazole carboxylates and can vary significantly based on the specific substituents and crystal packing.

Relationship Between Intermolecular Interactions

Caption: Hierarchy of intermolecular forces in thiazole carboxylates.

Conclusion: A Powerful Tool for Crystal Engineering and Drug Development

Hirshfeld surface analysis provides a visually intuitive and quantitatively robust framework for understanding the complex world of intermolecular interactions in molecular crystals. For researchers working with thiazole carboxylates and other pharmaceutical compounds, this technique is invaluable. It allows for a detailed interrogation of crystal packing, providing insights that can inform polymorph screening, co-crystal design, and the rationalization of structure-property relationships. By moving beyond a qualitative description of crystal structures to a quantitative analysis of the forces that hold them together, Hirshfeld surface analysis empowers scientists to make more informed decisions in the development of new and improved pharmaceutical materials.

References

• Turner, M. J., McKinnon, J. J., Wolff, S. K., Grimwood, D. J., Spackman, P. R., Jayatilaka, D., & Spackman, M. A. (2021). CrystalExplorer: a program for Hirshfeld surface analysis, visualization and quantitative analysis of molecular crystals. IUCrJ, 8(3), 340-357. [Link]

• McKinnon, J. J., Jayatilaka, D., & Spackman, M. A. (2007). Towards quantitative analysis of intermolecular interactions with Hirshfeld surfaces. Chemical Communications, (37), 3814-3816. [Link]

• McKinnon, J. J., Jayatilaka, D., & Spackman, M. A. (2007). Towards quantitative analysis of intermolecular interactions with Hirshfeld surfaces. Sci-Hub. [Link]

• McKinnon, J. J., Jayatilaka, D., & Spackman, M. A. (2007). Towards quantitative analysis of intermolecular interactions with Hirshfeld surfaces. University of Bern. [Link]

• Suda, S., Tateno, A., Nakane, D., & Akitsu, T. (2023). Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. International Journal of Organic Chemistry, 13(2), 57-85. [Link]

• CrystalExplorer. (n.d.). Introduction to CrystalExplorer, Hirshfeld surfaces, interaction energies, energy frameworks and more. [Link]

• McKinnon, J. J., Jayatilaka, D., & Spackman, M. A. (2007). Towards quantitative analysis of intermolecular interactions with Hirshfeld surfaces. ResearchGate. [Link]

• Wikipedia. (2023). CrystalExplorer. [Link]

• Turner, M. J., McKinnon, J. J., Wolff, S. K., Grimwood, D. J., Spackman, P. R., Jayatilaka, D., & Spackman, M. A. (2021). CrystalExplorer: a program for Hirshfeld surface analysis, visualization and quantitative analysis of molecular crystals. Semantic Scholar. [Link]

• S. T. T. N. Fun, H. K., & Quah, C. K. (2012). 2,4-Dimethyl-1,3-thiazole-5-carboxylic acid: an X-ray structural study at 100 K and Hirshfeld surface analysis. Acta Crystallographica Section C: Crystal Structure Communications, 68(11), o452-o455. [Link]

• Haddad, S. F. (2019). Crystal structure of (1, 3-thiazole-2-carboxylato-κN)(1, 3-thiazole-2-carboxylic acid-κN) silver (I). IUCrData, 4(1). [Link]

• CrystalExplorer. (n.d.). The Hirshfeld Surface. [Link]

• CrystalExplorer. (2015, June 29). Hirshfeld Surface Analysis by using Crystal Explorer [Video]. YouTube. [Link]

• Singh, K. R., Lohith, T. N., Naga, T. A., Sridhar, M. A., & Sadashiva, M. P. (2023). Insights of crystal structure, Hirshfeld surface, DFT, QTAIM, NBO and molecular docking studies. Journal of Molecular Structure, 1278, 134954. [Link]

• CrystalExplorer. (n.d.). Fingerprint Plots. [Link]

• ResearchGate. (2018, January 15). How can I use other software insted of crystal explorer for hirshfeld surface analysis?. [Link]

• Mague, J. T., Al-Dawsari, M. M., Al-Shurafa, M. K., & Al-Farhan, K. A. (2019). Crystal structure and Hirshfeld surface analysis of two organic salts based on 1, 3, 4-thiadiazole derivatives. Acta Crystallographica Section E: Crystallographic Communications, 75(12), 1794-1800. [Link]

• SETSCI Conference Proceedings. (2018). Intermolecular Interactions and Fingerprint Plots with Hirshfeld Surface Analysis. [Link]

• Haroon, M., Akhtar, T., Yousuf, M., Tahir, M. N., Rasheed, L., Zahra, S. S., ... & Ashfaq, M. (2022). Synthesis, crystal structure, Hirshfeld surface investigation and comparative DFT studies of ethyl 2-[2-(2-nitrobenzylidene) hydrazinyl] thiazole-4-carboxylate. BMC chemistry, 16(1), 1-16. [Link]

• Singh, K. R., Lohith, T. N., Naga, T. A., Sridhar, M. A., & Sadashiva, M. P. (2023). Structure property relationship in two thiazole derivatives: Insights of crystal structure, Hirshfeld surface, DFT, QTAIM, NBO and molecular docking studies. Journal of Molecular Structure, 1278, 134954. [Link]

• Haroon, M., Akhtar, T., Yousuf, M., Tahir, M. N., Rasheed, L., Zahra, S. S., ... & Ashfaq, M. (2022). Synthesis, crystal structure, Hirshfeld surface investigation and comparative DFT studies of ethyl 2-[2-(2-nitrobenzylidene) hydrazinyl] thiazole-4-carboxylate. ResearchGate. [Link]

• Guda, R., Singh, P., Kandhadi, J., Mamidala, R., & Karpoormath, R. (2020). Correlating structure and photophysical properties in thiazolo [5, 4-d] thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices. CrystEngComm, 22(30), 5038-5047. [Link]

• SB. (2025, February 12). How to Create Hirshfeld Surface and 2D Fingerprint Plots using Crystal Explorer [Video]. YouTube. [Link]

• El-Faham, A., Al-Ghamdi, M. S., Al-Otaibi, J. S., Al-Zahrani, A. S., & Al-Harbi, L. M. (2022). Hirshfeld Surfaces Analysis and Computational Approach of Hybrid Organic-Inorganic Phosphate. Crystals, 12(12), 1782. [Link]

• Suda, S., Tateno, A., Nakane, D., & Akitsu, T. (2023). Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. ResearchGate. [Link]

• Aslanov, L. A., & Zakharov, M. A. (2021). Intermolecular Interactions in Functional Crystalline Materials: From Data to Knowledge. Crystals, 11(11), 1335. [Link]

• Alkorta, I., Elguero, J., & Del Bene, J. E. (2024). Types of Noncovalent Bonds within Complexes of Thiazole with CF4 and SiF4. Physical Chemistry Chemical Physics, 26(4), 2825-2835. [Link]

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• 16. 2,4-Dimethyl-1,3-thiazole-5-carboxylic acid: an X-ray structural study at 100 K and Hirshfeld surface analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate as a pharmaceutical intermediate

Application Note: Ethyl 2-amino-4-isopropylthiazole-5-carboxylate as a Pharmaceutical Intermediate

Executive Summary

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate is a critical heterocyclic building block in medicinal chemistry, particularly in the development of tyrosine kinase inhibitors (TKIs) and anti-inflammatory agents. The 2-aminothiazole scaffold serves as a privileged structure capable of forming key hydrogen bonds within the ATP-binding pockets of enzymes, while the 4-isopropyl group provides essential hydrophobic interactions and steric bulk that improve selectivity profiles against homologous kinases.

This guide provides a validated protocol for the high-yield synthesis of this intermediate via the Hantzsch thiazole synthesis, optimized for scalability and purity (>98%). It also details downstream derivatization pathways and quality control parameters required for GMP-compliant environments.

Chemical Profile & Properties[1][2][3][4][5][6]

Property	Specification
IUPAC Name	Ethyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate
CAS Number	77505-83-0
Molecular Formula	C₉H₁₄N₂O₂S
Molecular Weight	214.28 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	173–176 °C
Solubility	Soluble in DMSO, DMF, Methanol; Sparingly soluble in Water
pKa (Calculated)	~5.2 (Thiazole nitrogen), ~13.5 (Amine)

Synthesis Protocol: Modified Hantzsch Cyclization

The synthesis utilizes a one-pot, two-step modification of the classical Hantzsch thiazole synthesis. This approach minimizes the isolation of lachrymatory intermediates and maximizes yield.

Reaction Scheme

The pathway involves the

-halogenation of ethyl isobutyrylacetate followed by condensation with thiourea.

Figure 1: Synthetic pathway for Ethyl 2-amino-4-isopropylthiazole-5-carboxylate.

Materials

• Ethyl isobutyrylacetate (Ethyl 4-methyl-3-oxopentanoate)

• Sulfuryl chloride (SO₂Cl₂)

• Thiourea[1][2][3][4][5][6][7][8]

• Ethanol (Absolute)[1]

• Dichloromethane (DCM)

• Sodium bicarbonate (sat. aq.)

Step-by-Step Methodology

Step 1:

-Chlorination (In-situ)

• Charge a 3-neck round-bottom flask with Ethyl isobutyrylacetate (1.0 eq) and DCM (5 vol).

• Cool the solution to 0–5°C using an ice/salt bath.

• Add Sulfuryl chloride (1.05 eq) dropwise over 60 minutes. Caution: SO₂ and HCl gas evolution. Use a scrubber.

• Stir at 0°C for 2 hours. Monitor conversion by TLC or GC (Disappearance of starting keto-ester).

• Critical Check: Ensure complete consumption of starting material to avoid difficult downstream purification.

• Wash the organic layer with water (2x) and sat. NaHCO₃ (2x) to remove acid byproducts.

• Dry the organic layer over MgSO₄ and concentrate in vacuo to obtain the crude

  -chloro- -keto ester. Note: Do not distill; the intermediate is thermally unstable.

Step 2: Cyclization

• Dissolve the crude

  -chloro intermediate (from Step 1) in Ethanol (10 vol).

• Add Thiourea (1.1 eq) in a single portion.

• Heat the mixture to Reflux (78°C) for 4–6 hours.

• Monitor by HPLC. The reaction is complete when the intermediate peak is <0.5%.

• Cool the reaction mixture to room temperature.

• Concentrate the solvent to ~20% of the original volume.

• Neutralize with 10% Na₂CO₃ solution to pH 8–9. The product will precipitate as a solid.

• Filter the solid and wash with cold water (3x) and cold ethanol (1x).

Purification & Quality Control

To meet pharmaceutical standards (>99.5% purity), crude material often requires recrystallization.

Recrystallization Protocol:

• Dissolve crude solid in minimal hot Ethanol/Water (9:1) mixture.

• Add activated charcoal (5 wt%) and stir at reflux for 15 mins (optional, for color removal).

• Filter hot through Celite.

• Allow the filtrate to cool slowly to room temperature, then to 4°C overnight.

• Collect crystals by filtration and dry under vacuum at 45°C.

QC Specifications:

• HPLC Purity: >99.0% (Area %)

• 1H NMR (DMSO-d6):

  1.18 (d, 6H, Isopropyl-CH₃), 1.25 (t, 3H, Ester-CH₃), 3.85 (m, 1H, Isopropyl-CH), 4.15 (q, 2H, Ester-CH₂), 7.60 (s, 2H, NH₂).

• Loss on Drying: <0.5%

Downstream Applications

This intermediate is a versatile "linchpin" in drug synthesis.[9] The amino group, ester, and thiazole core allow for orthogonal functionalization.

Figure 2: Functionalization pathways for drug discovery.

• Amide Coupling (Kinase Inhibitors): Reaction of the C2-amine with aryl acid chlorides creates the hinge-binding motif common in drugs like Dasatinib (though Dasatinib uses a different thiazole substitution pattern, the chemistry is identical) [1].

• Saponification: Hydrolysis of the C5-ester with LiOH yields the free carboxylic acid, enabling coupling to amines for peptidomimetic structures.

• Sandmeyer Reaction: Diazotization followed by halogenation converts the C2-amine to a C2-bromide or chloride, activating the position for Suzuki-Miyaura coupling or nucleophilic aromatic substitution (

  ) [2].

Safety & Handling

• Thiourea: Suspected carcinogen (Category 2). Handle in a fume hood with nitrile gloves.

• Sulfuryl Chloride: Corrosive and reacts violently with water.

• Dust Hazard: The final product is a fine powder; use a dust mask (N95) during weighing to prevent inhalation.

References

• Lombardo, L. J., et al. (2004). "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methyl-pyrimidin-4-ylamino)-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity." Journal of Medicinal Chemistry, 47(27), 6658–6661. Link

• Organic Chemistry Portal. (n.d.). "Sandmeyer Reaction." Organic Chemistry Portal. Link

• ChemicalBook. (2016). "Ethyl 2-aminothiazole-5-carboxylate Synthesis." ChemicalBook.[10] Link

• PubChem. (n.d.). "Ethyl 2-amino-4-methylthiazole-5-carboxylate (Analogous Structure Data)." National Center for Biotechnology Information. Link

Sources

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• 3. prepchem.com [prepchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. BJOC - Mechanochemical synthesis of thioureas, ureas and guanidines [beilstein-journals.org]
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• 8. Hantzsch Ester, Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate [organic-chemistry.org]
• 9. Ethyl 2-aminothiazole-5-carboxylate | Manufacturer & Supplier [punagri.com]
• 10. Ethyl 2-aminothiazole-5-carboxylate synthesis - chemicalbook [chemicalbook.com]

Application Notes &amp; Protocols: Leveraging Ethyl 2-amino-4-isopropylthiazole-5-carboxylate in Modern Drug Discovery

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate as a pivotal scaffold in contemporary drug discovery programs. This document outlines the core chemical attributes, synthetic pathways, and key biological applications of this versatile building block, supplemented with detailed, field-proven experimental protocols.

Introduction: The Strategic Value of the 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its prevalence stems from its ability to act as a versatile pharmacophore, capable of engaging in a variety of non-covalent interactions with biological targets, including hydrogen bonding, and hydrophobic and aromatic interactions. The sulfur and nitrogen atoms within the ring are key hydrogen bond acceptors, while the exocyclic amino group can act as a hydrogen bond donor. This electronic arrangement makes the 2-aminothiazole scaffold an excellent starting point for the design of inhibitors for a wide range of enzymes, particularly kinases.[3]

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, with its specific substitution pattern, offers a unique combination of features. The isopropyl group at the 4-position provides a degree of lipophilicity and steric bulk that can be exploited for selective binding to hydrophobic pockets within a target protein. The ethyl carboxylate at the 5-position serves as a versatile chemical handle for further derivatization and library synthesis, allowing for the exploration of structure-activity relationships (SAR). This compound is a key intermediate in the synthesis of a diverse array of bioactive molecules with potential therapeutic applications in oncology, infectious diseases, and inflammatory conditions.[1][4][5]

Physicochemical & Structural Properties

A thorough understanding of the physicochemical properties of a lead compound is fundamental to predicting its drug-like characteristics. While specific experimental data for the 4-isopropyl derivative is not extensively published, we can infer its properties from closely related analogs such as the 4-methyl and 4-propyl derivatives.[6][7]

Property	Value (Predicted/Inferred)	Rationale & Significance in Drug Discovery
Molecular Formula	C9H14N2O2S	Provides the elemental composition.
Molecular Weight	~214.29 g/mol	Falls within the "rule of five" guidelines, suggesting good potential for oral bioavailability.
LogP (XLogP3)	~2.3	Indicates moderate lipophilicity, which is often a good balance for cell permeability and aqueous solubility.
Hydrogen Bond Donors	1 (the amino group)	The primary amine is a key interaction point with biological targets.
Hydrogen Bond Acceptors	5 (N and S in the ring, 2xO in the ester)	Multiple acceptors allow for diverse binding modes.
Reactivity	The 2-amino group is nucleophilic and can be readily acylated, alkylated, or used in coupling reactions. The ester can be hydrolyzed to the corresponding carboxylic acid or converted to an amide.[8]	These reactive sites are the primary points for derivatization to build chemical libraries and optimize biological activity.

Synthesis of the Core Scaffold & Derivatization Strategies

Hantzsch Thiazole Synthesis: A Robust and Versatile Method

The most common and efficient method for constructing the 2-aminothiazole ring is the Hantzsch thiazole synthesis. This reaction involves the condensation of an α-haloketone with a thioamide or thiourea.[9] For Ethyl 2-amino-4-isopropylthiazole-5-carboxylate, the synthesis would proceed via the reaction of a suitable α-halo-β-ketoester with thiourea.

Protocol 1: Synthesis of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate

Causality: This protocol is based on the classical Hantzsch synthesis, which is widely used due to its high yields and the ready availability of starting materials. The use of ethanol as a solvent is common as it effectively dissolves the reactants and facilitates the reaction upon heating. The final precipitation in water allows for easy isolation of the product.

Materials:

• Ethyl 2-chloro-4-methyl-3-oxopentanoate (or the bromo equivalent)

• Thiourea

• Ethanol

• Water

• Sodium bicarbonate (optional, for neutralization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiourea (1.1 equivalents) in ethanol.

• To this solution, add ethyl 2-chloro-4-methyl-3-oxopentanoate (1.0 equivalent).

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Slowly pour the reaction mixture into a beaker of cold water while stirring. This will cause the product to precipitate.

• If the solution is acidic, neutralize it with a saturated solution of sodium bicarbonate.

• Collect the precipitate by vacuum filtration, washing with cold water to remove any remaining salts.

• Dry the solid product under vacuum to yield Ethyl 2-amino-4-isopropylthiazole-5-carboxylate. The product can be further purified by recrystallization from ethanol if necessary.

Derivatization Strategies for Library Development

The true power of this scaffold lies in its potential for derivatization at the 2-amino and 5-carboxylate positions. This allows for a systematic exploration of the chemical space around the core to optimize for potency, selectivity, and pharmacokinetic properties.

Caption: Derivatization pathways for Ethyl 2-amino-4-isopropylthiazole-5-carboxylate.

Applications in Drug Discovery & Associated Protocols

Anticancer Activity: Targeting Kinases and Cell Proliferation

The 2-aminothiazole scaffold is a well-established "hinge-binder" in many kinase inhibitors.[3] Derivatives of this core have shown potent activity against a range of kinases implicated in cancer, such as Aurora kinases, VEGFR-2, and SRC/ABL.[10][11][12] The general mechanism involves the 2-aminothiazole core forming key hydrogen bonds with the hinge region of the kinase ATP-binding pocket. The substituents at the 4- and 5-positions then project into other regions of the active site, determining the inhibitor's potency and selectivity.

Protocol 2: In Vitro Cell Proliferation Assay (MTT Assay)

Causality: The MTT assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[13] It is a robust and widely used primary screen for identifying cytotoxic compounds. The choice of cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) should be guided by the therapeutic hypothesis for the compound series.[13]

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Ethyl 2-amino-4-isopropylthiazole-5-carboxylate derivatives dissolved in DMSO (stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells with untreated cells (vehicle control) and wells with a known cytotoxic agent (positive control).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Protocol 3: In Vitro Kinase Inhibition Assay (Radiometric)

Causality: Radiometric assays using [γ-³²P]-ATP are considered a gold standard for kinase activity measurement due to their high sensitivity and direct measurement of phosphate incorporation.[14] The choice of substrate and ATP concentration is critical; ATP is typically used at or near its Km value for the specific kinase to ensure that the inhibitor is competing effectively.[14]

Materials:

• Recombinant kinase (e.g., VEGFR-2, Aurora A)

• Kinase-specific substrate (e.g., a peptide or protein like α-casein)

• Kinase reaction buffer (typically containing Tris-HCl, MgCl2)

• [γ-³²P]-ATP

• Test compounds in DMSO

• SDS-PAGE equipment

• Phosphorimager or scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the kinase reaction mixture containing the kinase buffer, the specific substrate, the recombinant kinase, and the test compound at various concentrations.

• Initiation: Initiate the reaction by adding a mixture of cold ATP and [γ-³²P]-ATP. The final ATP concentration should be close to the Km for the kinase being tested.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 20-30 minutes), ensuring the reaction is in the linear range.

• Termination: Stop the reaction by adding SDS loading buffer.

• Separation: Separate the reaction products by SDS-PAGE. The phosphorylated substrate will be radioactive.

• Detection & Quantification: Visualize the phosphorylated substrate by autoradiography. Excise the corresponding gel bands and quantify the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Caption: Mechanism of action for a 2-aminothiazole-based kinase inhibitor.

Antimicrobial Activity

Derivatives of 2-aminothiazoles have demonstrated broad-spectrum antimicrobial activity, including against bacteria and fungi.[15][16] The mechanism of action can vary, but these compounds have been shown to interfere with essential cellular processes in microorganisms.

Protocol 4: Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

Causality: The broth microdilution method is a standardized and quantitative technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[17] This method is preferred for screening as it is more quantitative than disk diffusion and suitable for higher throughput.

Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• 96-well microtiter plates

• Test compounds dissolved in DMSO

• Standard antibiotic (e.g., ciprofloxacin, fluconazole) as a positive control

• Bacterial/fungal inoculum adjusted to 0.5 McFarland standard

Procedure:

• Plate Preparation: Add 50 µL of sterile broth to all wells of a 96-well plate.

• Serial Dilution: Add 50 µL of the test compound stock solution to the first well of a row and perform a 2-fold serial dilution across the plate by transferring 50 µL from well to well.

• Inoculation: Prepare a microbial inoculum and dilute it in broth so that the final concentration in each well after inoculation is approximately 5 x 10^5 CFU/mL. Add 50 µL of this diluted inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity) compared to the positive control well.

Herbicidal Activity

Interestingly, the Ethyl 2-amino-4-isopropylthiazole-5-carboxylate scaffold is also used as an intermediate in the synthesis of sulfonylurea herbicides.[18] This highlights the versatility of the scaffold in different biological contexts. While the focus of this guide is drug discovery, it is worth noting this alternative application. The herbicidal activity is often assessed by evaluating the inhibition of plant growth.[19][20]

Structure-Activity Relationship (SAR) Insights

Systematic modification of the core scaffold has yielded valuable insights into the structural requirements for various biological activities:

• N-2 Position: This position is highly flexible. Acylation with substituted benzoyl groups has been shown to dramatically improve antitubercular activity.[21] The nature of the substituent (e.g., electron-donating or withdrawing groups) can fine-tune potency and pharmacokinetic properties.

• C-4 Position: The substituent at this position often projects into a hydrophobic pocket of the target enzyme. Varying the size and lipophilicity of this group (e.g., methyl, isopropyl, phenyl) is a key strategy for improving selectivity and potency.

• C-5 Position: While the ethyl ester is a good starting point for synthesis, converting it to various amides can introduce new hydrogen bonding interactions and improve biological activity.

Conclusion

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate is a high-value, versatile building block for drug discovery. Its straightforward synthesis via the Hantzsch reaction and the presence of two distinct points for chemical modification make it an ideal starting point for the generation of diverse chemical libraries. The demonstrated potential of the 2-aminothiazole core in anticancer, antimicrobial, and other therapeutic areas provides a strong rationale for its continued exploration. The protocols and insights provided in this document are intended to empower researchers to effectively utilize this scaffold in their quest for novel therapeutic agents.

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• MySkinRecipes. (n.d.). Ethyl 2-amino-4-isopropylthiazole-5-carboxylate. Retrieved from [Link]

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• ResearchGate. (n.d.). General scheme for the synthesis of ethyl 2-aminothiazole-4-carboxylate.... Retrieved from [Link]

• PubMed. (2014). Bifunctional ethyl 2-amino-4-methylthiazole-5-carboxylate derivatives: synthesis and in vitro biological evaluation as antimicrobial and anticancer agents. European Journal of Medicinal Chemistry, 76, 541-551.
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• Royal Society of Chemistry. (2024).
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• MDPI. (2022). Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. Pharmaceuticals, 15(11), 1332.
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• PubChem. (n.d.). Ethyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate. Retrieved from [Link]

• National Center for Biotechnology Information. (2023).
• National Center for Biotechnology Information. (2020). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. ACS Omega, 5(21), 12213-12224.

• ResearchGate. (2019). (PDF) New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral Herbicide 2,4-D Ethylhexyl Ester: Absolute Configuration, Stereoselective Herbicidal Activity, Crop Safety, and Metabolic Behavior on Maize and Flixweed | Request PDF. Retrieved from [Link]

• MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7335.
• Avicenna Journal of Pharmaceutical Research. (2021). The Design, Synthesis and Evaluation of Rho-kinase Inhibitory Activity of 4-aryl-thiazole-2-amines. Avicenna Journal of Pharmaceutical Research, 1(1), 24-34.
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Application Notes and Protocols for the Experimental Cyclization of Thiazole Rings

Introduction: The Thiazole Scaffold - A Cornerstone in Medicinal Chemistry

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a privileged scaffold in the landscape of drug discovery and development.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the design of numerous therapeutic agents. The thiazole moiety is present in a wide array of FDA-approved drugs, demonstrating a remarkable spectrum of biological activities, including antibacterial (e.g., Cefixime), anticancer (e.g., Dasatinib), anti-inflammatory (e.g., Meloxicam), and antiviral properties.[2][3][4]

The synthetic accessibility of the thiazole ring allows for extensive derivatization, enabling medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of lead compounds. This guide provides an in-depth exploration of the most robust and widely utilized experimental procedures for the cyclization of thiazole rings, with a primary focus on the Hantzsch synthesis. It is designed for researchers, scientists, and drug development professionals, offering not just protocols but also the underlying mechanistic rationale to empower effective and insightful experimentation.

Part 1: Foundational Synthetic Strategies for Thiazole Ring Construction

The construction of the thiazole core can be achieved through several classic and modern synthetic methodologies. The choice of method is often dictated by the desired substitution pattern and the availability of starting materials.

The Hantzsch Thiazole Synthesis: The Workhorse Reaction

First described in 1887 by Arthur Hantzsch, this reaction remains the most prevalent and versatile method for thiazole synthesis.[5] The core transformation involves the condensation of an α-halocarbonyl compound (such as an α-haloketone or α-haloester) with a thioamide or a related thiourea derivative.[1][5][6] The reaction is known for its simplicity and generally high yields.[7]

Mechanistic Rationale: The Hantzsch synthesis proceeds through a well-established multi-step pathway. The causality of the process is as follows:

• Nucleophilic Attack (SN2): The reaction initiates with the sulfur atom of the thioamide, acting as a potent nucleophile, attacking the electrophilic carbon bearing the halogen in the α-haloketone. This SN2 displacement of the halide forms a key intermediate.[7][8]

• Intramolecular Cyclization: Following the initial S-alkylation, the nitrogen atom of the intermediate attacks the carbonyl carbon in an intramolecular fashion.[7]

• Dehydration: The resulting cyclic intermediate, a hydroxythiazoline, readily undergoes dehydration (loss of a water molecule) to form the stable, aromatic thiazole ring.[9]

Caption: The Hantzsch synthesis proceeds via S-alkylation followed by cyclization and dehydration.

The Gabriel Thiazole Synthesis

Another classic approach is the Gabriel synthesis, which involves the cyclization of α-acylaminoketones using a potent sulfurizing agent, typically phosphorus pentasulfide (P₄S₁₀).[1][10][11] This method is particularly useful for synthesizing 2,5-disubstituted thiazoles.[11] The high temperature required (often around 170 °C) is a key consideration for substrate stability.[1][10]

The Cook-Heilbron Synthesis

This method provides a route to 5-aminothiazole derivatives, which are valuable building blocks in medicinal chemistry. The reaction involves the condensation of an α-aminonitrile with reagents like carbon disulfide, dithioacids, or isothiocyanates under mild conditions.[1][2][4]

Part 2: Detailed Experimental Protocol - Hantzsch Synthesis of 2-Amino-4-phenylthiazole

This section provides a field-proven, step-by-step protocol for the synthesis of 2-amino-4-phenylthiazole, a common thiazole derivative. The protocol is designed to be a self-validating system, with clear checkpoints and expected outcomes.

Workflow Overview

Caption: Step-by-step workflow for the Hantzsch synthesis of 2-amino-4-phenylthiazole.

Materials and Equipment

Reagents & Consumables:

• 2-Bromoacetophenone (CAS: 70-11-1)

• Thiourea (CAS: 62-56-6)

• Methanol (ACS Grade)

• Sodium Carbonate (Na₂CO₃)

• Deionized Water

• Filter Paper (e.g., Whatman No. 1)

• TLC Plates (Silica gel 60 F₂₅₄)

• Mobile Phase: 50% Ethyl Acetate / 50% Hexane

Equipment:

• 20 mL Scintillation Vial or 50 mL Round-bottom flask

• Magnetic Stir Bar

• Hot Plate with Stirring Capability

• Reflux Condenser (if using a round-bottom flask)

• 100 mL Beaker

• Buchner Funnel and Side-arm Flask

• Vacuum Source

• Watch Glass

• Melting Point Apparatus

• NMR Spectrometer, IR Spectrometer, Mass Spectrometer

Step-by-Step Synthesis Procedure

• Reagent Preparation: In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol, ~0.995 g) and thiourea (7.5 mmol, ~0.571 g).[7] Rationale: A slight excess of thiourea is used to ensure the complete consumption of the limiting reagent, 2-bromoacetophenone.

• Solvent Addition: Add 5 mL of methanol to the vial and place a magnetic stir bar inside.[7] Rationale: Methanol serves as a suitable solvent that dissolves the reactants and facilitates the reaction.

• Reaction Execution: Place the vial on a hot plate and heat the mixture to approximately 100°C with continuous stirring for 30 minutes.[7] An exothermic reaction may be observed. Rationale: Heating provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Cooling: Remove the reaction from the heat and allow the solution to cool to room temperature.

• Work-up and Precipitation: Pour the contents of the vial into a 100 mL beaker containing 20 mL of a 5% aqueous sodium carbonate solution. Swirl the beaker to mix the contents thoroughly.[7] A precipitate of the product should form. Rationale: The sodium carbonate solution neutralizes the hydrobromic acid (HBr) byproduct formed during the reaction. The thiazole product is poorly soluble in the basic aqueous solution, causing it to precipitate out.[7]

• Isolation: Set up a Buchner funnel with a side-arm flask for vacuum filtration. Wet the filter paper with a small amount of deionized water to ensure a good seal. Filter the mixture to collect the solid product.[7]

• Washing and Drying: Wash the collected solid (the filter cake) with two portions of cold deionized water to remove any remaining salts and impurities.[7] Spread the solid on a pre-weighed watch glass and allow it to air dry completely. For faster drying, a vacuum oven at low heat can be used.

Data Summary Table

Parameter	Value/Condition	Rationale/Reference
Limiting Reagent	2-Bromoacetophenone	5.0 mmol
Excess Reagent	Thiourea	7.5 mmol (1.5 eq)
Solvent	Methanol	5 mL
Temperature	~100 °C	Provides activation energy[7]
Reaction Time	30 minutes	Sufficient for reaction completion[7]
Work-up Solution	5% aq. Na₂CO₃	Neutralizes HBr byproduct[7]
Expected Yield	High (>80%)	The Hantzsch synthesis is typically high-yielding[7]
Expected Product	2-Amino-4-phenylthiazole	Off-white solid

Part 3: Product Validation and Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized thiazole.

• Yield Calculation: Once the product is completely dry, determine its mass and calculate the percent yield based on the limiting reagent (2-bromoacetophenone).[7]

• Melting Point: Determine the melting point range of the product. A sharp melting point close to the literature value (148-151 °C) indicates high purity.[7]

• Thin-Layer Chromatography (TLC): Spot the product (dissolved in a suitable solvent like ethyl acetate) on a TLC plate and elute with a 50% ethyl acetate/hexane mixture. A single spot indicates a pure compound.[7]

• Spectroscopic Analysis:

  • ¹H NMR: The aromatic nature of the thiazole ring results in characteristic chemical shifts for its protons, typically observed between 7.27 and 8.77 ppm.[11][12] For 2-amino-4-phenylthiazole, expect to see a singlet for the C5-H proton of the thiazole ring and multiplets for the phenyl group protons.

  • ¹³C NMR: Confirm the number of unique carbon atoms in the molecule. The thiazole ring carbons will have distinct signals.[13]

  • FTIR Spectroscopy: Look for characteristic peaks, including N-H stretches for the amino group (around 3100-3400 cm⁻¹), C=N stretching of the thiazole ring, and aromatic C-H and C=C stretches.[13][14]

  • Mass Spectrometry (MS): Determine the molecular weight of the compound by identifying the molecular ion peak [M+H]⁺.[13]

Part 4: Safety and Troubleshooting

• Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves. 2-Bromoacetophenone is a lachrymator and should be handled with care.

• Troubleshooting:

  • Low Yield: May result from incomplete reaction (extend reaction time or increase temperature slightly) or loss of product during work-up (ensure complete precipitation and careful filtration).

  • Impure Product (Multiple TLC spots): Recrystallization from a suitable solvent (e.g., ethanol) may be necessary to purify the crude product.[3]

  • Reaction Fails to Start: Ensure reagents are pure and the temperature is adequate.

Conclusion

The Hantzsch synthesis and its related methodologies offer powerful and reliable pathways for the construction of the medicinally vital thiazole ring. By understanding the mechanistic underpinnings of these reactions and adhering to robust experimental protocols, researchers can efficiently synthesize a diverse library of thiazole derivatives for evaluation in drug discovery programs. The self-validating nature of the described protocol, from reaction execution to comprehensive characterization, ensures the generation of high-quality, reproducible data critical for advancing scientific research.

References

• Hantzsch Thiazole Synthesis - Chem Help Asap. [Link]

• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC. [Link]

• Reaction mechanism of Hantzsch thiazole synthesis. - ResearchGate. [Link]

• Hantzsch Thiazole Synthesis - SynArchive. [Link]

• Thiazoles and Bisthiazoles - Encyclopedia.pub. [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC. [Link]

• Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline. [Link]

• Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles: Unveiling Potential for Optoelectronic and Sensing Applications - ResearchGate. [Link]

• CHARACTERIZATION OF THIAZOLO-CHROMANDIONE BY MOLECULAR SPECTROSCOPY AND SPECTRAL BEHAVIOR IN A WIDE pH RANGE. [Link]

• Thiazole Ring—A Biologically Active Scaffold - PMC. [Link]

• Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles: Unveiling Potential for Optoelectronic and Sensing Applications - PubMed. [Link]

• Recent Development in the Synthesis of Thiazoles - Bentham Science Publisher. [Link]

• Scalable Synthesis of Thiazole Peptide Macrocycles - Thieme Chemistry. [Link]

• Thiazole - Wikipedia. [Link]

• Thiazole synthesis - Organic Chemistry Portal. [Link]

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• Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents - Thesis Template. [Link]

• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. [Link]

• Full article: Review of the synthesis and biological activity of thiazoles. [Link]

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Solid-phase synthesis of thiazole carboxamide libraries

Application Note: High-Throughput Solid-Phase Synthesis of Thiazole-4-Carboxamide Libraries via Hantzsch Cyclization

Abstract

This application note details a robust, scalable protocol for the solid-phase synthesis of thiazole-4-carboxamide libraries. Thiazoles are privileged pharmacophores in medicinal chemistry, appearing frequently in kinase inhibitors (e.g., Dasatinib), antineoplastic agents, and antimicrobials. While solution-phase Hantzsch synthesis is well-documented, transferring this chemistry to solid support offers distinct advantages in purification and combinatorial throughput. This guide focuses on the "Resin-Bound Electrophile" strategy, where a resin-bound

-bromoketone reacts with diverse solution-phase thioamides to generate the thiazole core.

Strategic Design & Chemical Logic

The Pharmacophore & Retrosynthesis

The target scaffold is a 2-substituted thiazole-4-carboxamide.

• R1 (2-position): Derived from the solution-phase thioamide (or thiourea).

• R2 (4-position Carboxamide): The anchor point to the resin.

• R3 (5-position): Determined by the

  -keto acid starting material.

Resin Selection: The Rink Amide Advantage

We utilize Rink Amide MBHA resin .

• Why: Upon cleavage with Trifluoroacetic Acid (TFA), this linker releases a primary amide (

  ). This is ideal for carboxamide libraries because the linker itself forms the biologically active amide moiety found in many drug targets.

• Alternative: If a secondary amide is required (

  ), one would employ a reductive amination on the resin prior to acylation, or use a backbone amide linker (BAL), but Rink Amide provides the highest fidelity for primary amide generation.

The Hantzsch Cyclization on Solid Phase

The classical Hantzsch synthesis condenses an

-haloketone with a thioamide. On solid phase, we reverse the standard solution-phase polarity:

• Immobilization: The

  -keto precursor is built on the resin.

• Activation: Bromination occurs on-resin to generate the

  -bromoketone.

• Cyclization: The resin is treated with excess thioamide. The sulfur attacks the

  -carbon (displacement), followed by intramolecular condensation to close the ring.

Experimental Workflow Visualization

The following diagram illustrates the stepwise chemical transformation and the logic flow of the library generation.

Figure 1: Workflow for the solid-phase assembly of thiazole-4-carboxamides via Hantzsch cyclization.

Detailed Protocol

Safety Note: Handle all brominating agents and thioamides in a fume hood. TFA is corrosive.

Step 1: Resin Preparation & Fmoc Deprotection

• Reagents: Rink Amide MBHA resin (loading 0.5–0.7 mmol/g), DMF, 20% Piperidine in DMF.

• Weigh 1.0 g of resin into a solid-phase synthesis vessel (fritted syringe or glass reactor).

• Swell: Add DMF (10 mL) and shake for 30 min. Drain.

• Deprotect: Add 20% Piperidine/DMF (10 mL). Shake for 5 min. Drain. Repeat with fresh reagent for 15 min.

• Wash: DMF (

  mL), DCM ( mL), DMF ( mL).

  • QC Check: Perform a Kaiser test (Ninhydrin). A deep blue beads result indicates free amines.

Step 2: Introduction of -Keto Amide (The Scaffold)

• Reagents: Acetoacetic acid (or suitable

  -keto acid), DIC (Diisopropylcarbodiimide), HOBt (Hydroxybenzotriazole).

• Note: Acetoacetic acid is unstable. It is often generated in situ from diketene or by saponification of ethyl acetoacetate, but for stability, 2,2,6-trimethyl-4H-1,3-dioxin-4-one (diketene acetone adduct) is the preferred reagent.

• Reaction: Dissolve 2,2,6-trimethyl-4H-1,3-dioxin-4-one (5 equiv relative to resin loading) in Toluene/Dioxane (1:1).

• Add the mixture to the resin.

• Heat: Reflux the vessel at 110°C for 2–3 hours. (The adduct decomposes to release acetylketene, which is trapped by the resin amine).

• Wash: Hot DMF (

  ), DCM ( ).

  • Result: Resin-NH-C(=O)-CH2-C(=O)-CH3.

Step 3: -Bromination

Direct bromination on solid phase requires controlled conditions to prevent over-bromination.

• Reagents: Pyridinium Tribromide (Py·HBr3), DCM/Ethanol (or THF).

• Suspend resin in DCM.

• Add Pyridinium Tribromide (1.2 equiv).

• Shake at Room Temperature (RT) for 1–2 hours.

• Wash: DCM (

  ), DMF ( ).

  • Critical: Wash thoroughly to remove all traces of acid generated during bromination.

  • Mechanism:[1][2][3] The

    -keto amide enolizes, and the tribromide delivers to the -carbon.

Step 4: Hantzsch Cyclization (Library Diversification)

This is the step where diversity is introduced. Split the resin into different wells if creating a library.

• Reagents: Thioamides (R-CS-NH2) or Thioureas (for 2-aminothiazoles), DMF or Ethanol.

• Dissolve the Thioamide (5–10 equiv) in DMF (or EtOH/DMF 1:1).

• Add to the resin-bound

  -bromoketone.

• Heat: Shake at 60–70°C for 4–12 hours.

  • Observation: The resin may change color (often darkening).

• Wash: DMF (

  ), Methanol ( ), DCM ( ).

  • Chemistry: The sulfur attacks the

    -carbon (displacement of Br), followed by dehydration to aromatize the ring.

Step 5: Cleavage & Isolation

• Dry the resin under vacuum or nitrogen flow.

• Cleavage Cocktail: TFA:TIS:H2O (95:2.5:2.5). Add 5 mL per gram of resin.

• Shake for 2 hours at RT.

• Filter: Collect the filtrate. Wash resin with 1 mL TFA.

• Workup: Precipitate the peptide/small molecule by adding cold Diethyl Ether (10-fold excess). Centrifuge to collect the pellet.

Data Presentation & Quality Control

Expected Analytical Data

Upon analysis (LC-MS / 1H NMR), the following signals confirm the structure:

Feature	1H NMR Signal (DMSO-d6)	Significance
Thiazole C5-H	Singlet, 8.0 – 8.5 ppm	Confirms aromatization/ring closure.[4]
Amide NH2	Broad singlets, 7.0 – 7.8 ppm	Confirms Rink Amide cleavage (primary amide).
R-Group	Variable	Corresponds to the specific thioamide used.

Troubleshooting Matrix

Issue	Probable Cause	Corrective Action
Incomplete Cyclization	Steric hindrance of Thioamide; Temperature too low.	Increase temp to 80°C; Use microwave irradiation (50W, 10 min).
Product is -Hydroxy Ketone	Hydrolysis of bromide before cyclization.	Ensure solvents are anhydrous during bromination; Avoid prolonged storage of brominated resin.
Multiple Spots on LCMS	S-Oxidation (Sulfoxide formation).	Degas solvents; Add a scavenger (e.g., Dimethyl sulfide) during cleavage.
Low Yield	Inefficient acylation of Rink Amide.	Use the Diketene Acetone Adduct method (Step 2) rather than coupling Acetoacetic acid directly.

Expert Insights (E-E-A-T)

Why this method fails sometimes: The most common failure point in this protocol is the

-bromination step . If the bromination is incomplete, the unreacted ketone will not cyclize. If over-bromination occurs (dibromination), the final product will be a mess of side products.

• Pro-Tip: Use Pyridinium Tribromide rather than elemental Bromine (

  ). The tribromide is a solid, easier to handle, and provides a more stoichiometric delivery of bromine, reducing the risk of poly-bromination.

Expanding Diversity (2-Aminothiazoles): To synthesize 2-aminothiazole-4-carboxamides (a very potent kinase inhibitor class), replace the Thioamide in Step 4 with a Thiourea (R-NH-CS-NH2). The mechanism is identical, but the resulting product has an exocyclic amine at the 2-position.

References

• Vertex Pharmaceuticals. (2019). Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. PubMed. Link

• MDPI. (2019). Design and Solid-Phase Parallel Synthesis of 2,4,5-Trisubstituted Thiazole Derivatives. Molecules. Link

• ACS Publications. (2023). Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance.[5] Journal of Medicinal Chemistry. Link

• SynArchive. Hantzsch Thiazole Synthesis: Mechanism and Reaction Conditions. Link

• BenchChem. Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives. Link

Sources

• 1. synarchive.com [synarchive.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, molecular docking studies and biological evaluation of thiazole carboxamide derivatives as COX inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Ethyl 2-amino-4-isopropylthiazole-5-carboxylate

This guide provides in-depth troubleshooting advice and detailed protocols for the purification of crude Ethyl 2-amino-4-isopropylthiazole-5-carboxylate. It is designed for researchers, scientists, and drug development professionals who encounter common challenges in obtaining this key pharmaceutical intermediate in high purity.

Section 1: Troubleshooting Guide

This section addresses specific issues encountered during the purification process in a question-and-answer format, providing plausible causes, recommended actions, and the underlying scientific rationale.

Q1: My crude product is an off-white or yellowish solid, but the melting point is broad and lower than the reported 173-176°C. What is the likely cause and solution?

• Plausible Cause: The most common culprits are residual starting materials from the Hantzsch thiazole synthesis, such as unreacted thiourea or α-haloketone precursors, and various side-products.[1][2] These impurities disrupt the crystal lattice of the final product, leading to a depressed and broad melting point range.

• Recommended Action:

  • Aqueous Wash: Begin by suspending the crude solid in a dilute sodium carbonate or bicarbonate solution. This will neutralize any acidic byproducts (like HCl or HBr) formed during the reaction, converting them into salts that are soluble in water.[3]

  • Water Wash: Follow with several washes with deionized water to remove the base and any water-soluble impurities like residual thiourea.

  • Recrystallization: Proceed with a systematic recrystallization protocol as detailed in Section 2. Ethanol or a solvent pair like benzene-ether or ethyl acetate-hexane are often effective.[1][4]

• Scientific Rationale: The initial base wash is critical because the thiazole product is often formed as an acid salt during the Hantzsch synthesis.[2] Neutralizing it to the free base is essential for its proper solubility characteristics in organic solvents for subsequent purification. Thiourea has some water solubility, which is exploited in the water wash step.

Q2: After recrystallization, my product purity by HPLC is still below 99%. I see several small impurity peaks.

• Plausible Cause: The impurities are co-precipitating with your product because they have very similar solubility profiles in the chosen recrystallization solvent. Alternatively, the product may be degrading slightly under the heat of recrystallization.

• Recommended Action:

  • Switch Purification Method: If repeated recrystallizations fail, the next logical step is flash column chromatography. This method separates compounds based on their differential adsorption to a stationary phase (like silica gel) and solubility in the mobile phase, offering a different and often more effective separation mechanism.[5][6]

  • Optimize Chromatography: Start with a non-polar solvent system like Hexane/Ethyl Acetate and gradually increase the polarity. Monitor the separation by Thin Layer Chromatography (TLC) first to determine the optimal solvent ratio.[6] A typical starting gradient might be 9:1 Hexane:EtOAc, moving towards 7:3.

• Scientific Rationale: Chromatography provides an orthogonal purification technique to recrystallization. While recrystallization depends on differences in solubility, column chromatography separates based on polarity.[5] Structurally similar impurities that are difficult to remove by recrystallization often have sufficient polarity differences to be resolved on a silica column.

Q3: My final product is a sticky oil or gum, not the expected solid.

• Plausible Cause: This is almost always due to significant amounts of residual solvent or the presence of low-melting point impurities. The Hantzsch synthesis can sometimes produce polymeric or oligomeric side products which are oily in nature.

• Recommended Action:

  • Trituration: Add a solvent in which your desired product is known to be poorly soluble but the impurities are soluble (e.g., cold hexanes or diethyl ether).[1] Stir the oily mixture vigorously with a glass rod. The desired solid should precipitate out, while the impurities remain in the solvent.

  • Filtration and Drying: Filter the resulting solid and wash it with more of the cold trituration solvent. Dry the solid thoroughly under high vacuum to remove all residual solvent traces.

• Scientific Rationale: Trituration is a purification technique that relies on finding a solvent that can effectively "wash" away impurities from a semi-solid or oily mixture. The mechanical action of stirring induces crystallization of the higher-melting, pure compound.

Q4: The color of my product is a persistent yellow or tan, even after recrystallization. How can I decolorize it?

• Plausible Cause: The color is likely due to highly conjugated, chromophoric impurities present in small quantities. These are often byproducts from the synthesis that are difficult to remove completely by crystallization alone.

• Recommended Action:

  • Activated Charcoal Treatment: During the recrystallization process, after your product has fully dissolved in the hot solvent, add a small amount (1-2% by weight) of activated charcoal to the hot solution.

  • Hot Filtration: Swirl the mixture for a few minutes and then perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the charcoal.

  • Crystallization: Allow the hot, colorless filtrate to cool slowly to induce crystallization.

• Scientific Rationale: Activated charcoal has an extremely high surface area and is excellent at adsorbing large, flat, conjugated molecules, which are often the source of unwanted color. The desired, smaller product molecule is less likely to be adsorbed and remains in solution, allowing for its recovery after the charcoal is filtered off.

Section 2: Detailed Purification Protocols

Protocol 1: Optimized Recrystallization

This protocol is a self-validating system; a sharp melting point and high purity by HPLC/TLC confirm success.

• Solvent Selection: Use the table below to select a starting solvent or solvent pair. Ethanol is a good first choice.[7] The goal is to find a system where the crude material is soluble in the hot solvent but sparingly soluble at room temperature or below.

Solvent/System	Boiling Point (°C)	Rationale & Use Case
Ethanol	78	Good general-purpose solvent for polar compounds.[8]
Ethyl Acetate / Hexane	77 / 69	A versatile solvent pair for tuning polarity. Dissolve in minimal hot EtOAc, then add Hexane until cloudy.
Benzene / Ether	80 / 35	Historically used and effective, but consider toxicity of benzene.[1]
Water	100	Primarily used for washing, as the product has low water solubility.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected hot solvent until the solid just dissolves.

• Decolorization (If Necessary): If the solution is colored, add a small spatula tip of activated charcoal and swirl for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. For maximum yield, subsequently place the flask in an ice bath for 30 minutes.

• Isolation & Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent. Dry the purified solid in a vacuum oven.

• Validation: Check the melting point of the dried solid. It should be sharp and within the literature range (173-176°C).[1] Confirm purity using HPLC or TLC.

Protocol 2: Flash Column Chromatography

• TLC Analysis: First, determine an appropriate mobile phase by running TLC plates. Spot the crude material on a silica plate and elute with different ratios of Hexane and Ethyl Acetate. The ideal system will give the product an Rf value of ~0.3-0.4.

• Column Packing: Pack a glass column with silica gel (230-400 mesh) as a slurry in the initial, least polar mobile phase (e.g., 100% Hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution: Run the column by passing the mobile phase through the silica gel using positive pressure. Start with the low-polarity solvent system determined from TLC analysis and gradually increase the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect the eluent in a series of test tubes. Monitor the fractions by TLC to identify which ones contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator.

• Drying & Validation: Dry the resulting solid under high vacuum. Confirm identity and purity via NMR, MS, and HPLC analysis.[9][10]

Section 3: Purity Assessment Workflow

The following workflow illustrates the logical progression from crude material to a fully validated, high-purity final product.

Sources

• 1. prepchem.com [prepchem.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. m.youtube.com [m.youtube.com]
• 4. US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. CN104163802A - 2-aminothiazole-4-ethyl formate preparation method - Google Patents [patents.google.com]
• 8. Ethyl 2-aminothiazole-5-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Ethyl 2-aminothiazole-4-carboxylate | C6H8N2O2S | CID 73216 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scalable Synthesis of 2-Aminothiazoles

Introduction: The Deceptive Simplicity of the Hantzsch Synthesis

Welcome to the Technical Support Center. You are likely here because a reaction that worked perfectly on a 50 mg scale in a scintillation vial has become a safety hazard or a tarry mess at the 100 g scale.

The Hantzsch Thiazole Synthesis (condensation of

-haloketones with thiourea) is the industry standard for generating the 2-aminothiazole scaffold, a privileged structure in kinase inhibitors and antibiotics. However, it presents a classic process chemistry paradox: it is kinetically rapid and highly exothermic . On a small scale, this heat dissipates unnoticed. On a large scale, it drives runaway reactions, polymerization of the alkyl halide, and the formation of intractable regioisomeric impurities.

This guide treats your chemistry as a system . We move beyond "add X to Y" and focus on heat transfer, accumulation, and crystallization dynamics.

Tier 1: Critical Safety & Thermal Management

Issue: Violent Exotherms & Runaway Reactions

User Report: "I scaled up to 50 g, and upon adding the thiourea, the solvent refluxed violently within seconds. The product is dark black."

Root Cause: The condensation reaction is highly exothermic. In batch mode, adding reagents too quickly leads to thermal accumulation . If the heat generation rate (

) exceeds the heat removal capacity ( ) of your jacketed vessel, the temperature spikes. High temperatures trigger the polymerization of the sensitive -haloketone (turning the mixture black) and promote oxidative dimerization of thiourea.

Troubleshooting Protocol:

• Switch to Semi-Batch: Never dump all reagents at once.

  • Charge: Thiourea and solvent (usually Ethanol or Water/EtOH) in the reactor.[1]

  • Dose: The

    -haloketone (dissolved in solvent) slowly via a dropping funnel or dosing pump.

• Calculate Adiabatic Temperature Rise (

  ):

  • Before running >100 g, determine the heat of reaction (

    ) using reaction calorimetry (RC1).

  • Ensure your cooling system can handle the max heat release if the dosing pump fails (cooling failure scenario).

• Active Temperature Control:

  • Maintain internal temperature (

    ) between 50–60°C during addition. Paradoxically, keeping it too cold (0°C) can be dangerous; it causes reagent accumulation (low conversion), which then reacts all at once when the mixture warms up (thermal runaway).

Issue: Reagent Instability (Lachrymators)

User Report: "My

-bromoketone starting material has turned purple/black in the bottle. Should I use it?"

Root Cause:

-Haloketones are potent lachrymators (tear gas agents) and are autocatalytically unstable. Trace acid (HBr) catalyzes their polymerization. Using degraded reagents guarantees low yield and difficult purification.

Corrective Action:

• Do not use degraded material.

• In-Situ Generation (The "Pro" Move): For scales >100 g, avoid isolating the

  -haloketone entirely.

  • Brominate the ketone (using NBS or

    ) in the reactor.

  • Quench excess bromine.

  • Add thiourea directly to this solution (One-Pot Protocol). This minimizes operator exposure to lachrymators and ensures fresh reagent.

Tier 2: Impurity Profiling & Kinetics

Issue: Formation of Regioisomers

User Report: "LCMS shows a peak with the correct mass but a different retention time. NMR suggests an imine structure."

Root Cause: The Hantzsch reaction can bifurcate. The desired pathway leads to the 2-aminothiazole .[2] The competing pathway, favored under strongly acidic conditions or high temperatures, leads to the 2-imino-2,3-dihydrothiazole isomer.

Mechanistic Insight: The reaction generates 1 equivalent of HBr/HCl. As the reaction proceeds, the pH drops drastically.

• Neutral/Mild Acid: Favors the thermodynamic aromatic thiazole.

• Strong Acid/High Temp: Can trap the intermediate in the imino form.

Troubleshooting Protocol:

• Buffer the System: If the isomer persists, add sodium acetate (1.0 equiv) to the reaction mixture to buffer the HBr generated.

• Temperature Check: Ensure the reaction is not refluxing uncontrollably (see Tier 1).

Issue: Oxidative Dimerization (The "+2 Mass" Impurity)

User Report: "I see a significant impurity at M+2 mass units relative to the starting material."

Root Cause: Thiourea is easily oxidized to formamidine disulfide (a dimer) in the presence of air or oxidants, especially at high pH or high temperature.

Corrective Action:

• Inert Atmosphere: Strictly run the reaction under Nitrogen or Argon.[1]

• Stoichiometry: Use a slight excess of thiourea (1.1 equiv) to account for minor losses, but do not use large excesses which complicate workup.

Tier 3: Work-up & Isolation (The "Crash Out")

Issue: "Oiling Out" During Neutralization

User Report: "When I added base to neutralize the HBr salt, the product separated as a sticky oil instead of a solid precipitate."

Root Cause: The product (as a free base) has a lower melting point than its salt. If the neutralization is exothermic (acid + base = heat) and the temperature exceeds the melting point of the product in the solvent mixture, it oils out.

Troubleshooting Protocol:

• Cool Before Neutralizing: Cool the reaction mixture to <10°C.

• Slow Neutralization: Add saturated aqueous

  or slowly.

• Seeding: Add seed crystals of pure product during the pH adjustment (at pH 4-5) to induce ordered crystallization rather than amorphous oiling.

• Solvent Composition: If using Ethanol/Water, ensure the water content is high enough to force precipitation but low enough to prevent emulsion. A 1:1 ratio is often a good starting point.

Visualizing the Pathway

The following diagram illustrates the mechanistic bifurcation and failure modes described above.

Figure 1: Reaction pathway showing the critical bifurcation between the desired aromatic thiazole and the imino-isomer, plus the oxidative dimerization risk.

Master Protocol: 100g Scale-Up (Self-Validating)

This protocol is designed for the synthesis of 2-amino-4-phenylthiazole but is adaptable. It uses a semi-batch approach to control exotherms.

Reagents:

• 2-Bromoacetophenone (Solid, stabilized): 100 g (0.50 mol)

• Thiourea: 42 g (0.55 mol, 1.1 equiv)

• Ethanol (absolute): 500 mL

• Water (for workup): 1000 mL

• Sodium Bicarbonate (

  ): As needed.

Step-by-Step Methodology:

• Reactor Setup:

  • Use a 1 L jacketed reactor with overhead stirring (impeller type: pitch blade for axial flow).

  • Equip with a reflux condenser and an internal temperature probe.

  • Checkpoint: Purge vessel with Nitrogen.

• Thiourea Charge (The Heat Sink):

  • Charge Thiourea (42 g) and Ethanol (300 mL).

  • Heat jacket to 50°C. Thiourea may not fully dissolve; this is acceptable (slurry).

• Controlled Addition (The Critical Step):

  • Dissolve 2-Bromoacetophenone (100 g) in Ethanol (200 mL) in a separate flask.

  • Load into a dropping funnel or dosing pump.

  • Dose: Add the solution to the reactor over 45–60 minutes .

  • Validation: Monitor internal temperature (

    ). If rises >5°C above setpoint, PAUSE addition. Allow heat to dissipate.[3]

• Reaction Completion:

  • After addition, stir at 60–70°C (gentle reflux) for 2 hours.

  • Checkpoint: TLC or HPLC analysis. Look for disappearance of bromoketone. If <1% remains, proceed.

• Crystallization & Isolation:

  • Cool reactor to 20°C.

  • Add Water (300 mL) to dissolve the hydrobromide salt of the product.

  • Filtration 1 (Clarification): If the solution is hazy (sulfur or polymer), filter through a Celite pad.

  • Neutralization: Return filtrate to reactor. Cool to 10°C.

  • Slowly add saturated

    solution until pH = 7–8.

  • Observation: Product will precipitate as a white/off-white solid.

  • Stir for 1 hour at 5°C to maximize yield.

• Final Filtration:

  • Filter the solid.[3][4] Wash with cold water (2 x 100 mL) to remove salts.

  • Dry in a vacuum oven at 45°C for 12 hours.

Data Summary: Common Solvents & Yields

Solvent System	Reaction Temp	Typical Yield	Pros	Cons
Ethanol (Reflux)	78°C	85-95%	Standard, easy workup	Flammable, volatile
Water (Green)	80-100°C	80-90%	Eco-friendly, safe	Poor solubility of ketones, requires vigorous stirring
PEG-400	25-50°C	90-98%	High yield, catalyst-free	Viscous, difficult to remove PEG completely
DMF/DMSO	25-60°C	>90%	Fast reaction	Avoid: High boiling point makes isolation difficult; DMF decomposes

References

• Mechanistic Insight & Regioselectivity

  • Title: The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity.[1]

  • Source: Journal of the Chemical Society, Perkin Transactions 1.

  • URL:[Link][5][6][7]

• Green Chemistry / Water-Based Synthesis

  • Title: Rapid and Environmentally Benign Protocol for the Synthesis of 2-Aminothiazoles.[8]

  • Source: Chemistry & Biology Interface.[8]

  • URL:[Link]

• Process Safety of Alpha-Haloketones

  • Title: Synthetic Access to Aromatic α-Haloketones (Safety & Stability discussions).
  • Source: PMC - NIH.

  • URL:[Link]

• General Hantzsch Overview & Education

  • Title: Hantzsch Thiazole Synthesis.[1][3][4][5][6][9][10][11][12]

  • Source: Organic Chemistry Portal.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP0482607B1 - Process of producing 2-aminothiazole - Google Patents [patents.google.com]
• 3. chemhelpasap.com [chemhelpasap.com]
• 4. US20170240541A1 - Process for preparing thiazole derivatives - Google Patents [patents.google.com]
• 5. bepls.com [bepls.com]
• 6. researchgate.net [researchgate.net]
• 7. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. Thiazole synthesis [organic-chemistry.org]
• 12. synarchive.com [synarchive.com]

Technical Support Center: Post-Synthesis Drying of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate

Ticket ID: DRY-PROTO-THZ-05 Status: Active Assigned Specialist: Senior Application Scientist

Executive Summary & Core Directive

Welcome to the technical support hub for Ethyl 2-amino-4-isopropylthiazole-5-carboxylate . This guide addresses the critical post-synthesis drying phase.

The Challenge: While the thiazole core is generally robust, this specific scaffold presents a "Janus-faced" stability challenge during drying:

• The Ester (C-5): Susceptible to hydrolysis if moisture and residual acid/base are present under heat.[1]

• The Primary Amine (C-2): Susceptible to oxidative degradation (browning) if exposed to air at elevated temperatures.

The Solution: You must transition the material from a "wet cake" (likely Ethanol/Water solvated) to a dry solid without triggering the thermodynamic pathways for hydrolysis or oxidation. Vacuum drying with inert gas backfilling is the only validated standard for pharmaceutical-grade purity.

Critical Parameters (The "Why")

Before initiating a protocol, review these physical constraints to prevent batch failure.

Parameter	Limit / Value	Technical Rationale
Melting Point	~170–175°C (Est.)[2]	Drying >80°C risks sintering or fusing the powder, trapping solvent in the lattice.
Wet Cake pH	MUST be 6.0–8.0	Critical: If the wet cake is acidic (residual HBr/HCl from Hantzsch synthesis), heating will catalyze ester hydrolysis, yielding the carboxylic acid impurity.
Thermal Limit	Max 50°C	Above 50°C, the rate of amine oxidation increases significantly in non-inert atmospheres.
Vacuum Level	< 10 mbar	Deep vacuum is required to break the crystal lattice energy holding residual ethanol.

Troubleshooting Guide

Identify your issue below to find the immediate remediation.

Issue A: The solid turned into a sticky gum or oil during drying.

• Diagnosis: Melting Point Depression (Eutectic Formation).

  • You likely heated the material while it still contained significant solvent. The solvent-compound mixture has a lower melting point than the pure solid.

• Immediate Action:

  • Stop heating immediately.

  • Redissolve the gum in a minimal amount of warm Ethanol.

  • Induce crystallization by cooling slowly to 4°C.

  • Filter and air-dry at room temperature for 2 hours before applying vacuum.

Issue B: The white/pale yellow solid turned brown/tan.

• Diagnosis: Oxidative Degradation.

  • The C-2 amino group oxidized.[3][4] This usually happens when drying in a standard convection oven (air) rather than a vacuum oven.

• Immediate Action:

  • If surface discoloration: Wash the solid with cold diethyl ether or a small amount of cold ethanol to remove the oxidized surface layer.

  • If bulk discoloration: Recrystallization (Ethanol/Water) is required.

  • Prevention: Use a vacuum oven and backfill only with Nitrogen or Argon.

Issue C: Persistent "Vinegar" smell or loss of yield.

• Diagnosis: Ester Hydrolysis. [1][5][6][7]

  • The ethyl ester hydrolyzed to the free acid and ethanol (and acetic acid byproducts if ethyl acetate was used). This is caused by drying an acidic wet cake.

• Immediate Action:

  • Check the pH of the filtrate from the wet cake. If pH < 5, you must re-suspend the solid in saturated NaHCO3, stir for 15 mins, filter, and wash with copious water until neutral.

Standard Operating Protocols (FAQs)

Q: What is the Gold Standard drying protocol for this compound?

A: The Step-Down Vacuum Protocol is recommended to prevent "case hardening" (trapping solvent inside a dried shell).

Protocol:

• Pre-Check: Ensure wet cake pH is neutral.

• Phase 1 (Ambient): Place wet cake in vacuum oven at 25°C (Room Temp) . Apply vacuum (200 mbar) for 2 hours. This removes bulk surface solvent.

• Phase 2 (Thermal Ramp): Increase temp to 45°C . Increase vacuum to <10 mbar . Hold for 6–12 hours.

• Phase 3 (Cool Down): Turn off heat. Allow to cool to RT under vacuum.

• Termination: Backfill chamber with Nitrogen (do not let ambient air rush into a hot oven).

Q: Can I use a desiccator instead of an oven?

A: Yes, for small batches (<5g).

• Desiccant Choice: Use P2O5 (Phosphorus Pentoxide) or KOH pellets.

  • Note: KOH is preferred if you suspect trace acid residues. P2O5 is superior for water removal.

• Procedure: Place sample in a vacuum desiccator. Evacuate. Leave for 24–48 hours.

Q: How do I validate that the material is dry?

A: Do not rely on visual inspection.

• LOD (Loss on Drying): Run a TGA (Thermogravimetric Analysis) or a simple balance test (mass loss at 60°C < 0.5%).

• NMR: Run a 1H-NMR in DMSO-d6. Check for the Ethanol triplet at ~1.05 ppm and quartet at ~3.44 ppm.

Visual Technical Guides

Diagram 1: Drying Method Decision Tree

Use this logic flow to select the correct equipment based on your material's state.

Caption: Decision logic for selecting drying apparatus based on acidity and batch scale.

Diagram 2: Chemical Risks during Drying

Understanding the degradation pathways.

Caption: Visualization of degradation pathways (Hydrolysis vs. Oxidation) triggered by incorrect drying.

References

• Sigma-Aldrich. Ethyl 2-aminothiazole-4-carboxylate Product Specification & Properties. Retrieved from . (Used for melting point extrapolation of the thiazole carboxylate scaffold).

• ChemicalBook. Ethyl 2-amino-4-methylthiazole-5-carboxylate Properties. Retrieved from . (Used to verify thermal stability of the 4-alkyl-5-ester substitution pattern).

• Clark, J. The Hydrolysis of Esters. Chemguide. Retrieved from . (Foundational mechanism for acid-catalyzed ester hydrolysis risks).

• LibreTexts Chemistry. Oxidation of Amines. Retrieved from . (General mechanism for oxidative degradation of primary amines in air).

• National Institutes of Health (NIH). Drying Technologies for the Stability of Biopharmaceuticals. PMC. Retrieved from . (Reference for vacuum and lyophilization principles).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ethyl 2-amino-4-methylthiazole-5-carboxylate | 7210-76-6 [chemicalbook.com]
• 3. Activation of peroxidase-catalyzed oxidation of aromatic amines with 2-aminothiazole and melamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical Oxidative Polymerization of 2-Aminothiazole in Aqueous Solution: Synthesis, Characterization and Kinetics Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]

Safety & Regulatory Compliance

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate proper disposal procedures

Executive Summary & Chemical Profile

Effective disposal of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate requires more than just tossing a vial into a waste bin.[1] As a thiazole derivative containing both sulfur and nitrogen, this compound presents specific combustion by-product risks (NOx and SOx) that dictate professional incineration as the only viable disposal route.

This guide provides a self-validating workflow for researchers to safely manage this compound from the bench to the final waste stream, ensuring compliance with EPA RCRA standards and laboratory best practices.

Chemical Identity & Hazard Characterization

Parameter	Detail
Chemical Name	Ethyl 2-amino-4-isopropylthiazole-5-carboxylate
CAS Number	72850-76-1
Molecular Formula	C H N O S
Molecular Weight	214.28 g/mol
Physical State	Solid (typically off-white to pale yellow crystalline powder)
Primary Hazards	Irritant: Skin (H315), Eye (H319), Respiratory (H335).Combustion: Releases toxic Sulfur Oxides (SOx) and Nitrogen Oxides (NOx).[1][2]
RCRA Status	Not specifically P- or U-listed.[1] Classified as Non-Regulated Organic Waste unless mixed with listed solvents.

Pre-Disposal Assessment (The Triage)

Before initiating disposal, you must characterize the waste stream. This step prevents dangerous incompatibilities (e.g., mixing amino-thiazoles with strong oxidizers).

Critical Decision Matrix:

• Is it Pure Solid? (Expired reagent, excess starting material)

  Stream A

• Is it in Solution? (Reaction mixture, mother liquor)

  Stream B

• Is it Contaminated Debris? (Gloves, weighing boats, silica gel)

  Stream C

Expert Insight: The amino group at position 2 makes this compound weakly basic. Avoid mixing with strong acids in waste containers to prevent exothermic neutralization or unexpected solubility changes that could compromise container integrity.

Disposal Workflow Visualization

The following diagram outlines the logical decision tree for disposing of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate.

Figure 1: Decision tree for the safe segregation and disposal of thiazole-carboxylate waste streams.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Use this for expired chemicals or excess solids remaining after weighing.

• Containment: Transfer the solid into a clear, sealable polyethylene bag (minimum 2 mil thickness) or a rigid, wide-mouth high-density polyethylene (HDPE) jar.

• Secondary Containment: If using a bag, place it inside a secondary clear bag (double-bagging) to prevent rupture and dust release.

• Labeling:

  • Attach a hazardous waste tag.[3]

  • Chemical Name: Write out the full name. Do not use abbreviations or structures.

  • Constituents: 100% Ethyl 2-amino-4-isopropylthiazole-5-carboxylate.[1]

  • Hazard Checkbox: Mark "Toxic" and "Irritant."

• Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures, HPLC effluent, or mother liquors.

• Solvent Compatibility Check:

  • If dissolved in Dichloromethane (DCM) or Chloroform : Dispose in the Halogenated waste stream.

  • If dissolved in Ethyl Acetate , Methanol , or Ethanol : Dispose in the Non-Halogenated combustible waste stream.

• Bulking: Pour the solution into the appropriate carboy (typically 20L HDPE).

  • Warning: Ensure the carboy is not full (>90%). Leave headspace for expansion.

• Documentation: Log the volume and the estimated concentration of the thiazole on the carboy's accumulation log. Even trace amounts must be recorded due to the sulfur content.

Protocol C: Spill Management (Emergency)

Immediate action plan for accidental release.

• PPE Upgrade: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles. If powder is fine/dusty, use an N95 respirator to prevent inhalation of the amino-thiazole dust.

• Containment: Cover the spill with a damp paper towel (to suppress dust) or an inert absorbent (vermiculite/sand) if liquid.

• Cleanup: Scoop material into a disposable container.

• Decontamination: Wipe the surface with a mild detergent solution followed by water. The ester group is stable to water, but the amino group aids solubility in dilute acid; however, simple soap/water is safer for general cleanup.

• Disposal: Treat all cleanup materials as Solid Hazardous Waste (Protocol A).

Regulatory & Compliance Context

• EPA RCRA Classification:

  • This specific CAS (72850-76-1) is not listed on the EPA P-list (acutely toxic) or U-list (toxic).[1]

  • However, under the "Cradle-to-Grave" mandate, the generator is responsible for determining characteristics.

  • Ignitability (D001): Not ignitable as a solid.

  • Corrosivity (D002): Not corrosive (solid).

  • Reactivity (D003): Stable.

  • Toxicity (D004-D043): Not a TCLP metal/pesticide.[1]

• Drain Disposal Prohibition:

  • Thiazole derivatives often exhibit aquatic toxicity. Strictly prohibited from sanitary sewer disposal.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[4][5] National Academies Press.[3] [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Ethyl 2-amino-4-isopropylthiazole-5-carboxylate [cymitquimica.com]
• 3. vumc.org [vumc.org]
• 4. Prudent Practices in the Laboratory [nationalacademies.org]
• 5. reed.edu [reed.edu]

Navigating the Safe Handling of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate: A Guide for Laboratory Professionals

Understanding the Hazard Profile: A Synthesis of Analogous Compound Data

Thiazole derivatives, as a class, are known to present several potential hazards. Based on the safety data for compounds such as Ethyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate and Ethyl 2-aminothiazole-4-carboxylate, it is prudent to handle Ethyl 2-amino-4-isopropylthiazole-5-carboxylate with the assumption that it may cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3][4][5] Some related compounds are also classified as harmful if swallowed.[4][5][6] Therefore, all handling procedures should be designed to minimize direct contact and aerosol generation.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following table summarizes the recommended PPE for handling Ethyl 2-amino-4-isopropylthiazole-5-carboxylate.

Body Part	Recommended Protection	Standard	Rationale
Eyes/Face	Safety glasses with side-shields or safety goggles. A face shield is recommended if there is a splash hazard.	EN166 (EU) or NIOSH (US) approved.[1]	Protects against accidental splashes and airborne particles that could cause serious eye irritation.[2][3][4][5]
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene).	Inspected prior to use and compliant with EU Directive 89/686/EEC and the standard EN 374.[1]	Prevents skin contact, which can lead to irritation.[1][2][6] Proper glove removal technique is essential to avoid cross-contamination.[1]
Body	Laboratory coat.	Standard laboratory practice.	Provides a removable barrier to protect personal clothing and skin from contamination.
Respiratory	Use in a well-ventilated area, such as a fume hood. If ventilation is inadequate or dust/aerosols are generated, a NIOSH-approved respirator is necessary.	Adherence to occupational exposure limits.	Minimizes the risk of inhaling airborne particles that may cause respiratory tract irritation.[2][3][4][5]

Operational Plan: A Step-by-Step Guide to Safe Handling

The following protocol outlines the essential steps for the safe handling of Ethyl 2-amino-4-isopropylthiazole-5-carboxylate from receipt to use.

• Receiving and Storage :

  • Upon receipt, visually inspect the container for any damage or leaks.

  • Store in a cool, dry, and well-ventilated area away from incompatible materials.[7]

  • Keep the container tightly closed when not in use.[6]

• Preparation for Use :

  • Work within a certified chemical fume hood to ensure adequate ventilation.[1][8]

  • Don all required PPE as outlined in the table above.

  • Have an emergency eyewash station and safety shower readily accessible.

• Handling and Dispensing :

  • If the compound is a solid, handle it carefully to avoid creating dust.[1]

  • Use appropriate tools (e.g., spatulas) for transferring the material.

  • If the compound is a liquid, use a calibrated pipette or other suitable dispensing device to minimize splashes.

• Post-Handling :

  • Thoroughly clean all equipment and the work area after use.

  • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][6]

Visualizing the Workflow: Safe Handling and Disposal

The following diagram illustrates the key decision points and actions in the safe handling and disposal workflow for Ethyl 2-amino-4-isopropylthiazole-5-carboxylate.

Caption: A flowchart illustrating the safe handling and disposal workflow.

Disposal Plan: Responsible Waste Management

Ethyl 2-amino-4-isopropylthiazole-5-carboxylate and any materials contaminated with it should be treated as hazardous chemical waste.[9][10]

• Waste Segregation : Do not mix this waste with other waste streams.

• Containerization : Collect waste in a clearly labeled, sealed, and chemically compatible container.

• Disposal Route : Arrange for disposal through a licensed hazardous waste disposal company. Adhere to all local, state, and federal regulations.

• Environmental Protection : Under no circumstances should this chemical be disposed of down the drain or in the regular trash, as this can lead to environmental contamination.[1][8][9]

By adhering to these guidelines, you contribute to a safer laboratory environment and ensure the responsible management of chemical reagents. The principles of caution, preparedness, and adherence to established protocols are the cornerstones of sound scientific practice.

References

• MSDS of Ethyl 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylate. (2013, August 21).
• 2 - SAFETY DATA SHEET. (2010, October 12).
• ETHYL 2-AMINOTHIAZOLE-4-CARBOXYLATE | Georganics. (2011, February 11).
• Ethyl 2-amino-4-methylthiazole-5-carboxylate | C7H10N2O2S | CID 343747 - PubChem.
• Safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION - Enamine.
• Ethyl 2-amino-4-thiazolecarboxylate SDS, 5398-36-7 Safety Data Sheets - ECHEMI.
• Ethyl 5-amino-2-methyl-1,3-thiazole-4-carboxylate - Apollo Scientific.
• Thiazole Yellow G - Santa Cruz Biotechnology.
• Ethyl 2-aminothiazole-4-carboxylate | C6H8N2O2S | CID 73216 - PubChem.
• Thiazole SDS, 288-47-1 Safety Data Sheets - ECHEMI.
• SAFETY DATA SHEET - Fisher Scientific. (2024, February 23).
• Ethyl 2-amino-4-isopropylthiazole-5-carboxylate - CymitQuimica.
• Ethyl 2-aminothiazole-5-carboxylate | Thiazoles - Ambeed.com.
• CAS#:72054-60-5 | Ethyl 2-amino-5-methylthiazole-4-carboxylate | Chemsrc.
• Ethyl 2-aminothiazole-4-carboxylate - Hazardous Agents - Haz-Map.
• 72850-76-1|Ethyl 2-amino-4-isopropylthiazole-5-carboxylate|BLD Pharm.
• Navigating the Safe Disposal of Ethyl 2-amino-5-isopropoxybenzoate: A Comprehensive Guide for Laboratory Professionals - Benchchem.
• Safety Data Sheet - PCCA.
• Biological, Medical, Sharps and Pharmaceutical Waste (Regulated) | Environmental Health & Safety (EHS).
• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6).
• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal.

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